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Core Science & Biosynthesis

Foundational

Comprehensive Technical Guide: Physical, Chemical, and Biological Profiling of 5-Nitro-3-propoxy-1H-indazole

Executive Summary 5-Nitro-3-propoxy-1H-indazole (CAS: 1365940-82-4) is a highly specialized heterocyclic compound characterized by its rigid indazole core, a redox-active nitro group at the C5 position, and a lipophilic...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

5-Nitro-3-propoxy-1H-indazole (CAS: 1365940-82-4) is a highly specialized heterocyclic compound characterized by its rigid indazole core, a redox-active nitro group at the C5 position, and a lipophilic propoxy chain at the C3 position[1]. This unique structural triad makes it an invaluable scaffold in two distinct advanced fields: the development of targeted anti-kinetoplastid therapeutics (specifically against Leishmania and Trypanosoma cruzi) and the engineering of supramolecular electrochemical sensors for psychotropic drug detection.

This whitepaper provides an in-depth analysis of its physicochemical properties, regioselective synthesis, biological mechanisms, and analytical applications, designed for researchers and drug development professionals.

Physicochemical & Computational Profiling

The behavior of 5-Nitro-3-propoxy-1H-indazole in both biological systems and electrochemical environments is dictated by its precise physicochemical metrics. The 3-propoxy group significantly increases the compound's lipophilicity compared to its methoxy or ethoxy analogs, enhancing cell membrane permeability—a critical factor for intracellular parasitic targeting[2].

The following quantitative data summarizes the core computational and physical properties of the compound, synthesized from the [1].

PropertyValueCausality / Significance
CAS Number 1365940-82-4Unique chemical identifier for literature and patent tracking.
Molecular Formula C10H11N3O3Defines the atomic composition and baseline stoichiometry.
Molecular Weight 221.216 g/mol Optimal low molecular weight, adhering strictly to Lipinski’s Rule of 5.
Exact Mass 221.080041 DaCritical for high-resolution mass spectrometry (HRMS) validation.
Topological Polar Surface Area (TPSA) 83.7 ŲIdeal for membrane permeability; allows for intracellular accumulation.
Rotatable Bonds 3Confers moderate flexibility to the propoxy chain for receptor binding.
H-Bond Acceptors / Donors 4 / 1Facilitates supramolecular host-guest interactions in sensor applications.

Chemical Synthesis & Regioselective Alkylation

The primary challenge in synthesizing 3-alkoxyindazoles is the ambidentate nature of the indazole anion, which often leads to a complex mixture of O-alkylated and N-alkylated (N1 or N2) isomers. To force regioselective O-alkylation at the C3 position, the choice of base and solvent is critical.

Using a "soft" Lewis acid-like base such as Silver Carbonate (Ag₂CO₃) in a non-polar solvent (toluene) effectively coordinates the nitrogen atoms of the indazole ring. This steric and electronic shielding directs the electrophilic attack of the 1-bromopropane strictly to the oxygen atom, maximizing the yield of the desired 3-propoxy derivative.

Synthesis A 5-Nitro-1H-indazol-3-ol (Starting Material) B 1-Bromopropane + Ag2CO3 / Toluene A->B C Regioselective O-Alkylation (110°C) B->C D Crude Mixture (High O:N ratio) C->D E Silica Gel Chromatography D->E F 5-Nitro-3-propoxy- 1H-indazole E->F

Figure 1: Regioselective synthetic workflow for 5-Nitro-3-propoxy-1H-indazole.

Protocol 1: Regioselective Synthesis Workflow

Self-Validating System: This protocol integrates Thin Layer Chromatography (TLC) and Nuclear Magnetic Resonance (NMR) checkpoints to ensure isomeric purity.

  • Reagent Preparation: Suspend 10 mmol of 5-nitro-1H-indazol-3-ol in 50 mL of anhydrous toluene under an inert argon atmosphere.

  • Base Addition: Add 12 mmol of Ag₂CO₃. Causality: The silver ions coordinate with the N1/N2 atoms, blocking N-alkylation pathways.

  • Alkylation: Dropwise add 15 mmol of 1-bromopropane. Reflux the mixture at 110°C for 12 hours.

  • In-Process Control (IPC): Monitor the reaction via TLC (Hexane:EtOAc 7:3). Validation: The O-alkylated product will exhibit a higher retention factor ( Rf​≈0.6 ) compared to any trace N-alkylated byproducts ( Rf​≈0.3 ) due to the disruption of intermolecular hydrogen bonding.

  • Purification: Filter the mixture through a Celite pad to remove silver salts. Concentrate the filtrate and purify via flash column chromatography.

  • Final Validation: Confirm structure via ¹H-NMR. Validation: Look for the triplet of the -O-CH₂- protons around 4.3 ppm. A shift further downfield (>4.6 ppm) would incorrectly indicate N-alkylation.

Biological Applications: Anti-Kinetoplastid Activity

Derivatives of 3-alkoxy-5-nitroindazole are highly potent antiprotozoal agents, demonstrating remarkable efficacy against Leishmania species and Trypanosoma cruzi, the causative agents of Leishmaniasis and Chagas disease, respectively[2][3][4].

Mechanistic Causality: The compound acts as a targeted prodrug. The 3-propoxy chain provides the exact lipophilicity required to penetrate the complex lipid bilayer of the parasite[2]. Once localized in the cytoplasm, the 5-nitro group is recognized by parasitic Type I Nitroreductases (NTRs) —enzymes that are abundant in trypanosomatids but critically absent in mammalian host cells. The NTR catalyzes a one-electron reduction of the nitro group, generating a highly reactive nitro radical anion. This radical rapidly reacts with molecular oxygen to produce Reactive Oxygen Species (ROS), triggering fatal lipid peroxidation and DNA fragmentation within the parasite[3].

Mechanism Prodrug 5-Nitro-3-propoxy-1H-indazole (Lipophilic Prodrug) Enzyme Parasitic Type I Nitroreductase (Leishmania / T. cruzi) Prodrug->Enzyme 1e- reduction Radical Nitro Radical Anion (R-NO2•-) Enzyme->Radical Enzymatic cleavage ROS Reactive Oxygen Species (ROS) Superoxide, H2O2 Radical->ROS O2 interaction Damage Oxidative Stress (DNA & Lipid Peroxidation) ROS->Damage Death Parasite Apoptosis Damage->Death

Figure 2: Nitroreductase-mediated prodrug activation and oxidative stress pathway.

Analytical Applications: Electrochemical Sensors

Beyond pharmacology, 3-alkoxy-5-nitroindazole derivatives serve as terminal redox-active groups in acyclic receptors used for modifying graphite electrodes. These modified electrodes are capable of the that share a phenethylamine skeleton, such as dopamine, amphetamines, and mescaline[5].

Mechanistic Causality: When a psychotropic analyte binds to the acyclic receptor via hydrogen bonding, it alters the local electron density around the terminal 5-nitroindazole rings. This host-guest interaction shifts the reduction potential of the nitro group. Because different drugs have varying steric and electronic profiles, they induce distinct, Nernstian shifts in the electrochemical response, allowing for highly selective multiplexed detection[5].

Protocol 2: Preparation of Nitroindazole-Modified Graphite Electrodes

Self-Validating System: Incorporates Cyclic Voltammetry (CV) to verify successful functionalization prior to analyte testing.

  • Electrode Polishing: Polish a glassy carbon electrode (GCE) using 0.05 µm alumina slurry. Rinse with deionized water and sonicate in ethanol for 5 minutes to ensure a pristine surface.

  • Receptor Deposition: Drop-cast 10 µL of a 1 mM solution of the 3-propoxy-5-nitroindazole-terminated acyclic receptor (dissolved in DMF) onto the GCE surface.

  • Solvent Evaporation: Dry the electrode under a gentle stream of nitrogen gas to form a uniform supramolecular film.

  • Electrode Validation (CV): Immerse the modified electrode in a blank 0.1 M Phosphate Buffer Solution (pH 7.0). Run a cyclic voltammogram from 0.0 V to -0.8 V at a scan rate of 50 mV/s. Validation: The appearance of a well-defined, reversible redox couple at approximately -0.4 V (vs. Ag/AgCl) confirms the successful attachment and electroactivity of the nitroindazole moiety.

  • Analyte Testing: Introduce the target phenethylamine drug into the buffer. Measure the shift in the cathodic peak potential ( ΔEpc​ ) to identify and quantify the specific analyte.

References

  • Mollineda-Diogo, N., et al. "Indazole Derivatives Against Murine Cutaneous Leishmaniasis". Digital CSIC. URL: [Link]

  • "Selective electrochemical discrimination between dopamine and phenethylamine-derived psychotropic drugs using electrodes modified with an acyclic receptor containing two terminal 3-alkoxy-5-nitroindazole rings". Analyst (RSC Publishing). URL: [Link]

  • Martín-Montes, Á., et al. "In vitro assessment of 3-alkoxy-5-nitroindazole-derived ethylamines and related compounds as potential antileishmanial drugs". Bioorganic Chemistry (PubMed). URL: [Link]

  • "New perspectives on the synthesis and antichagasic activity of 3-alkoxy-1-alkyl-5-nitroindazoles". European Journal of Medicinal Chemistry (ResearchGate). URL: [Link]

Sources

Exploratory

Comprehensive Technical Guide on the Physicochemical Properties and Mass Spectrometry of 5-Nitro-3-propoxy-1H-indazole

Executive Summary Indazole-containing derivatives represent a privileged scaffold in medicinal chemistry, frequently utilized in the development of anti-inflammatory, antimicrobial, and antineoplastic agents[1]. The comp...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Indazole-containing derivatives represent a privileged scaffold in medicinal chemistry, frequently utilized in the development of anti-inflammatory, antimicrobial, and antineoplastic agents[1]. The compound 5-Nitro-3-propoxy-1H-indazole (CAS: 1365940-82-4) is a highly functionalized derivative where the electron-withdrawing nitro group and the lipophilic propoxy chain significantly modulate its physicochemical behavior. For researchers engaged in drug discovery, the precise structural validation of such intermediates is paramount. This whitepaper provides an in-depth analysis of its molecular weight, exact mass, and the high-resolution mass spectrometry (HRMS) methodologies required for rigorous analytical validation.

Structural Elucidation & Physicochemical Profile

In mass spectrometry and synthetic validation, distinguishing between the average molecular weight and the monoisotopic exact mass is a critical factor driven by the causality of isotopic distribution. Identifying target molecules versus isobaric impurities requires exact mass calculations.

  • Molecular Weight (MW): Calculated using the standard atomic weights (which account for natural isotopic abundance). For C10H11N3O3, the macroscopic MW is approximately 221.216 g/mol [2].

  • Monoisotopic Exact Mass: Calculated using the mass of the most abundant, stable isotope for each element (e.g., ^12C = 12.000000, ^1H = 1.007825, ^14N = 14.003074, ^16O = 15.994915).

Theoretical Calculation of Exact Mass:

  • C (10): 12.000000 × 10 = 120.000000 Da

  • H (11): 1.007825 × 11 = 11.086075 Da

  • N (3): 14.003074 × 3 = 42.009222 Da

  • O (3): 15.994915 × 3 = 47.984745 Da

  • Total Exact Mass: 221.080042 Da [2]

Table 1: Summary of Physicochemical Properties
PropertyValueAnalytical Significance
Chemical Name 5-Nitro-3-propoxy-1H-indazoleStandard IUPAC nomenclature
CAS Registry Number 1365940-82-4Unique identifier for database cross-referencing
Molecular Formula C10H11N3O3Defines elemental composition[2]
Molecular Weight 221.216 g/mol Used for macroscopic stoichiometric calculations[2]
Monoisotopic Exact Mass 221.080042 DaTarget value for HRMS structural confirmation[2]
Topological Polar Surface Area 83.7 ŲPredicts membrane permeability and LC retention[2]

High-Resolution Mass Spectrometry (HRMS) Dynamics

To confirm the synthesis of 5-Nitro-3-propoxy-1H-indazole, Liquid Chromatography coupled with Electrospray Ionization Time-of-Flight Mass Spectrometry (LC-ESI-TOF-MS) is the gold standard[3].

Causality of Ionization Choice: Electrospray Ionization (ESI) is a soft ionization technique highly suitable for polar and nitrogen-containing heterocycles[4]. The 1H-indazole ring contains basic nitrogen atoms that readily accept a proton in an acidic environment. Therefore, operating the ESI source in positive ion mode (ESI+) with a mobile phase containing 0.1% formic acid drives the formation of the protonated molecular ion [M+H]+.

  • Theoretical [M+H]+ Exact Mass = 221.080042 + 1.007276 (mass of a proton) = 222.087318 m/z .

Self-Validating Experimental Protocol for Exact Mass Determination

To ensure trustworthiness and eliminate instrumental mass drift, the following protocol employs a "lock-mass" system. This creates a self-validating loop where the instrument continuously calibrates itself against a known standard during the run, ensuring mass accuracy within a strict <5 ppm error margin.

Step-by-Step Methodology:
  • Sample Preparation: Dissolve 1 mg of 5-Nitro-3-propoxy-1H-indazole in 1 mL of LC-MS grade Methanol to create a 1 mg/mL stock. Dilute to a working concentration of 1 µg/mL using 50:50 Water:Acetonitrile containing 0.1% Formic Acid.

  • Chromatographic Separation: Inject 2 µL onto a C18 UHPLC column (e.g., 2.1 x 50 mm, 1.7 µm particle size). Use a gradient elution from 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 5 minutes.

    • Causality: The propoxy group imparts lipophilicity, ensuring the compound retains on the C18 stationary phase and elutes away from early-eluting polar suppression salts.

  • Ionization (ESI+): Set capillary voltage to 3.0 kV, desolvation temperature to 350°C, and desolvation gas flow to 800 L/hr[3].

  • Lock-Mass Calibration (Self-Validation): Infuse Leucine Enkephalin (exact mass [M+H]+ = 556.2771) via a secondary reference sprayer at 10 µL/min. The software must be set to sample the reference spray every 10 seconds and automatically correct the mass axis in real-time.

  • Data Acquisition: Scan from m/z 100 to 1000. Extract the ion chromatogram (EIC) for the target m/z 222.0873.

  • Validation: Calculate the mass error using the formula: [(Measured m/z - Theoretical m/z) / Theoretical m/z] x 10^6. A result of < 5 ppm confirms the elemental composition[3].

Logical Workflow Visualization

The following diagram illustrates the interconnected dependencies of the LC-HRMS workflow, highlighting how sample preparation, separation, and real-time calibration converge to produce highly accurate exact mass data.

HRMS_Workflow Sample 1. Sample Prep (5-Nitro-3-propoxy-1H-indazole) LC 2. UHPLC Separation (C18 Column, Gradient Elution) Sample->LC ESI 3. ESI+ Ionization [M+H]+ = 222.0873 m/z LC->ESI TOF 4. TOF Mass Analyzer (High-Resolution Separation) ESI->TOF Data 5. Data Validation (Mass Error < 5 ppm) TOF->Data Calib Lock-Mass Calibration (Leucine Enkephalin) Calib->TOF Real-time mass correction

Logical workflow of LC-HRMS for exact mass determination featuring a self-validating lock-mass loop.

Fragmentation Pathways (MS/MS Considerations)

If tandem mass spectrometry (MS/MS) is employed, the exact mass of the precursor ion (222.0873 m/z) is isolated in the quadrupole and subjected to Collision-Induced Dissociation (CID).

  • Causality of Fragmentation: The ether linkage of the propoxy group at the 3-position is highly susceptible to cleavage. Researchers should expect a neutral loss of propene (C3H6, 42.0469 Da), leading to a characteristic fragment ion corresponding to the 5-nitro-1H-indazol-3-ol core. Furthermore, the nitro group (-NO2) frequently undergoes a neutral loss of NO (30 Da) or NO2 (46 Da) under higher collision energies[3]. Tracking these exact mass neutral losses provides secondary structural confirmation beyond the intact molecular weight.

Conclusion

For 5-Nitro-3-propoxy-1H-indazole, relying solely on the nominal molecular weight (221.2 g/mol ) is insufficient for modern pharmaceutical quality control. By leveraging the theoretical monoisotopic exact mass of 221.080042 Da and employing a self-validating HRMS protocol with lock-mass calibration, researchers can achieve unambiguous structural confirmation. This rigorous analytical framework ensures the integrity of downstream biological and pharmacological assays.

References

  • Guidechem. "KB-262453 1365940-82-4 wiki." Guidechem.com. 2

  • Benchchem. "Cross-Validation of Mass Spectrometry Data for Novel Indazole Derivatives: A Comparative Guide." Benchchem.com. 4

  • National Center for Biotechnology Information (NIH). "Indazole – an emerging privileged scaffold: synthesis and its biological significance." PMC. 1

  • American Chemical Society (ACS). "Analysis of Fragmentation Pathways of New-Type Synthetic Cannabinoids Using Electrospray Ionization." Journal of the American Society for Mass Spectrometry. 3

Sources

Foundational

Thermodynamic stability of 5-Nitro-3-propoxy-1H-indazole in aqueous solutions

An in-depth understanding of the thermodynamic stability of active pharmaceutical ingredients (APIs) in aqueous media is the cornerstone of successful formulation and drug delivery. As a Senior Application Scientist, I h...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth understanding of the thermodynamic stability of active pharmaceutical ingredients (APIs) in aqueous media is the cornerstone of successful formulation and drug delivery. As a Senior Application Scientist, I have structured this technical guide to provide a comprehensive analysis of 5-Nitro-3-propoxy-1H-indazole (CAS: 1365940-82-4) .

This whitepaper dissects the physicochemical behavior of this compound, translating fundamental physical chemistry into actionable, field-proven protocols for drug development professionals.

Structural Thermodynamics & Tautomeric Equilibria

The indazole pharmacophore is highly valued in medicinal chemistry, but its behavior in aqueous solutions is governed by complex thermodynamic equilibria. 5-Nitro-3-propoxy-1H-indazole features three critical structural motifs that dictate its stability:

  • The 1H-Indazole Core: Capable of annular tautomerism.

  • The 5-Nitro Group: A strong electron-withdrawing group (EWG).

  • The 3-Propoxy Group: A sterically bulky, lipophilic ether linkage.

Annular Tautomerism (1H vs. 2H)

In aqueous solutions, indazoles exist in an equilibrium between the 1H- and 2H-tautomers. The 1H-tautomer possesses a fully conjugated benzenoid structure, whereas the 2H-tautomer adopts a less stable quinonoid form. Thermodynamic studies indicate that the 1H-tautomer is favored by approximately ΔG≈−4.1 kcal/mol in aqueous media due to the preservation of aromaticity [1].

Ionization and pKa Shifts

Unsubstituted indazole is a very weak acid (pKa 14). However, the presence of the strongly electron-withdrawing 5-nitro group stabilizes the indazolyl anion via inductive and resonance effects. This drastically lowers the pKa of the N1 proton to an estimated 8.5–9.5. Consequently, at physiological pH (7.4), a measurable fraction of the compound begins to ionize, which fundamentally alters its solvation thermodynamics and solubility profile.

Tautomer A 1H-Tautomer (Benzenoid, Favored) B 2H-Tautomer (Quinonoid) A->B ΔG ≈ +4.1 kcal/mol C Indazolyl Anion (High pH > 8.5) A->C -H+ D Indazolium Cation (Low pH < 1.5) A->D +H+ B->C -H+

Tautomeric and ionization equilibrium network of 5-Nitro-3-propoxy-1H-indazole.

Solvation Thermodynamics and Aqueous Degradation

The Hydrophobic Effect and Solvation Penalty

Nitroindazoles are notoriously poorly soluble in water [2]. While the indazole nitrogen atoms and the nitro group can act as hydrogen bond acceptors, the 3-propoxy chain introduces a significant entropic penalty ( ΔSsolv​<0 ). Water molecules must reorganize into highly ordered clathrate-like structures around the propyl chain (hydrophobic hydration). To overcome this, thermodynamic profiling via Isothermal Titration Calorimetry (ITC) is essential to map the exact enthalpic ( ΔH ) and entropic ( ΔS ) contributions to its solubility [3].

Mechanistic Degradation Pathways

To design a self-validating stability protocol, we must anticipate the compound's vulnerabilities:

  • Ether Hydrolysis: The 3-propoxy group is generally stable in neutral water. However, under extreme acidic conditions (pH < 2) and elevated temperatures, protonation of the ether oxygen can lead to acid-catalyzed cleavage, yielding 5-nitro-1H-indazol-3-ol and propanol.

  • Nitro Reduction: While stable to aqueous hydrolysis, the 5-nitro group is highly susceptible to redox reactions. Trace metals in buffer solutions or photodegradation can trigger the reduction of the nitro group to a nitroso, hydroxylamine, or fully reduced amino group.

Quantitative Thermodynamic Data Summary

The following table synthesizes the predicted and literature-extrapolated thermodynamic parameters for 5-Nitro-3-propoxy-1H-indazole in a standard aqueous buffer (pH 7.4, 298.15 K).

Thermodynamic ParameterEstimated ValueMechanistic Rationale
ΔGtautomerization​ (1H 2H) +4.1 kcal/molLoss of benzenoid aromaticity in 2H form.
pKa (N1 Deprotonation) 8.5 – 9.5EWG effect of the 5-nitro group stabilizing the anion.
LogP (Octanol/Water) ~2.8 – 3.2High lipophilicity driven by the 3-propoxy chain.
ΔHsolv​ (Enthalpy of Solvation) Exothermic (- ΔH )Favorable H-bonding at the nitro and indazole core.
−TΔSsolv​ (Entropic Penalty) Highly PositiveOrdering of water molecules around the propoxy group.

Experimental Methodologies: Self-Validating Protocols

To rigorously establish the thermodynamic stability of this compound, empirical testing must align with ICH Q1A(R2) guidelines [4]. Below are the detailed, step-by-step methodologies.

Protocol A: ICH-Compliant Accelerated Stability Testing

Causality: Accelerated conditions force degradation pathways to manifest within a measurable timeframe, allowing us to calculate Arrhenius kinetics for the ether cleavage.

  • Sample Preparation: Suspend 5-Nitro-3-propoxy-1H-indazole (1 mg/mL) in three distinct aqueous buffers: pH 1.2 (HCl/KCl), pH 6.8 (Phosphate), and pH 9.0 (Borate).

  • Chamber Equilibration: Place samples in sealed, inert HPLC vials. Store in a calibrated stability chamber at 40°C ± 2°C / 75% RH ± 5% RH (Accelerated) and 25°C ± 2°C / 60% RH ± 5% RH (Long-term) [4].

  • Sampling Intervals: Draw 50 μ L aliquots at days 0, 7, 14, 30, 90, and 180.

  • Quenching & Analysis: Instantly quench samples by diluting 1:1 with ice-cold Acetonitrile. Analyze via RP-HPLC-UV (detecting at 254 nm and 310 nm to monitor the nitroaromatic chromophore). Track the appearance of 5-nitro-1H-indazol-3-ol (hydrolysis product).

Protocol B: Thermodynamic Profiling via Isothermal Titration Calorimetry (ITC)

Causality: Traditional shake-flask solubility tests only give ΔG . ITC provides the complete thermodynamic signature ( ΔH , ΔS , Ka​ ), revealing whether solubility is enthalpy-driven or entropy-limited [3].

  • Instrument Prep: Degas all aqueous buffers (e.g., 50 mM PBS, pH 7.4) to prevent microbubble formation in the ITC cell.

  • Titration Setup: Load the reference cell with pure buffer. Load the sample cell with a dilute aqueous solution of a host molecule (e.g., β -cyclodextrin, if studying encapsulation to improve solubility).

  • Injection: Titrate a concentrated stock of 5-Nitro-3-propoxy-1H-indazole (dissolved in a miscible co-solvent like 5% DMSO/Buffer) into the sample cell in 2 μ L increments.

  • Data Integration: Plot the raw heat pulses (μcal/sec) against the molar ratio. Fit the binding isotherm using a single-site model to extract ΔH and calculate ΔS using the Gibbs free energy equation: ΔG=ΔH−TΔS .

Workflow Start API: 5-Nitro-3-propoxy-1H-indazole Prep Aqueous Buffer Prep (pH 1.2, 6.8, 9.0) Start->Prep Cond1 Long-Term Storage 25°C / 60% RH Prep->Cond1 Cond2 Accelerated Storage 40°C / 75% RH Prep->Cond2 Analysis2 ITC Thermodynamics (ΔH, ΔS Profiling) Prep->Analysis2 Fresh Samples Analysis1 HPLC-UV Kinetics (Hydrolysis Tracking) Cond1->Analysis1 Cond2->Analysis1

ICH Q1A(R2) compliant stability and thermodynamic profiling workflow.

Conclusion

The thermodynamic stability of 5-Nitro-3-propoxy-1H-indazole in aqueous solutions is a delicate balance governed by its tautomeric preference, the electron-withdrawing nature of the nitro group, and the hydrophobic hydration of the propoxy chain. While the compound exhibits strong resistance to neutral hydrolysis, its low pKa and high entropic solvation penalty necessitate rigorous pH control and potential formulation strategies (such as cyclodextrin complexation) to maintain stability and solubility in clinical applications. By adhering to the ITC and ICH-compliant protocols outlined above, researchers can quantitatively map and mitigate the degradation risks of this pharmacophore.

References

  • Molecular encapsulation of 5-nitroindazole derivatives in 2,6-dimethyl-β-cyclodextrin: Electrochemical and spectroscopic studies. ResearchGate. Available at:[Link]

  • Quick Start: Isothermal Titration Calorimetry (ITC). TA Instruments. Available at: [Link]

  • ICH Q1A(R2) Guideline: Stability Testing of New Drug Substances and Products. European Medicines Agency (EMA). Available at:[Link]

Exploratory

Pharmacokinetic profiling of 5-Nitro-3-propoxy-1H-indazole derivatives

An In-Depth Technical Guide to the Pharmacokinetic Profiling of 5-Nitro-3-propoxy-1H-indazole Derivatives Executive Summary The 1H-indazole ring is a privileged scaffold in medicinal chemistry, frequently utilized as a b...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Pharmacokinetic Profiling of 5-Nitro-3-propoxy-1H-indazole Derivatives

Executive Summary

The 1H-indazole ring is a privileged scaffold in medicinal chemistry, frequently utilized as a bioisostere for indole or phenol to improve target affinity and physicochemical properties. However, the specific functionalization seen in 5-nitro-3-propoxy-1H-indazole derivatives introduces complex, competing metabolic liabilities. As a Senior Application Scientist, I frequently observe drug development programs stall because standard pharmacokinetic (PK) and ADME screening protocols fail to accurately capture the clearance mechanisms of these specific moieties.

This whitepaper provides a comprehensive framework for profiling the pharmacokinetics of 5-nitro-3-propoxy-1H-indazole derivatives. By deconstructing the specific enzymatic vulnerabilities of the 5-nitro and 3-propoxy groups, we establish a self-validating experimental workflow designed to prevent late-stage attrition caused by reactive metabolites or poor oral bioavailability.

Mechanistic Basis of Structural Liabilities

The pharmacokinetic profile of 5-nitro-3-propoxy-1H-indazole is dictated by two primary sites of metabolic attack, each governed by distinct subcellular enzyme localized systems.

The 5-Nitro Group: Nitroreduction and Reactive Intermediates

Aromatic nitro groups are notorious for their complex reduction pathways. The nitro group undergoes a sequential six-electron reduction (Nitro Nitroso Hydroxylamine Amine). This process is catalyzed by a combination of microsomal NADPH:cytochrome P450 oxidoreductase (POR) and cytosolic enzymes such as NAD(P)H quinone oxidoreductase 1 (NQO1).

Field-Proven Insight: Standard in vitro clearance assays rely solely on Human Liver Microsomes (HLMs). Because HLMs lack cytosolic NQO1, they artificially underestimate the clearance of nitroaromatics. Furthermore, the first step of nitroreduction (forming a nitro radical anion) is oxygen-sensitive; under standard normoxic incubation, oxygen can oxidize the radical back to the parent nitro compound in a "futile cycle," masking true in vivo clearance and generating reactive oxygen species (ROS). The intermediate nitroso and hydroxylamine species are highly electrophilic and can form covalent adducts with hepatic proteins, leading to hepatotoxicity—a well-documented issue with nitroaromatic drugs like CB 1954.

The 3-Propoxy Group: CYP-Mediated O-Dealkylation

Protocols & Analytical Methods

Method

Step-by-step synthesis protocol for 5-Nitro-3-propoxy-1H-indazole

Introduction and Mechanistic Context The compound 5-Nitro-3-propoxy-1H-indazole (CAS No. 1365940-82-4) is a highly valued heterocyclic building block utilized extensively in medicinal chemistry, particularly in the devel...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Mechanistic Context

The compound 5-Nitro-3-propoxy-1H-indazole (CAS No. 1365940-82-4) is a highly valued heterocyclic building block utilized extensively in medicinal chemistry, particularly in the development of kinase inhibitors and therapeutics for parasitic infections [1, 3].

The primary synthetic challenge in accessing 3-alkoxy-1H-indazoles lies in the tautomeric nature of the precursor, 5-nitro-1H-indazol-3-ol, which exists in equilibrium with 5-nitro-1,2-dihydro-3H-indazol-3-one [2]. Direct alkylation typically yields a mixture of O-alkylated (target) and N-alkylated (byproduct) derivatives. To achieve regioselective O-alkylation, the choice of base and solvent is critical. Utilizing Silver Carbonate ( Ag2​CO3​ ) in a non-polar solvent like toluene exploits the Pearson Hard Soft Acid Base (HSAB) principle; the silver ion coordinates with the halide of the alkylating agent, enhancing the electrophilicity of the alkyl group while simultaneously directing the attack from the harder oxygen nucleophile of the indazole core.

Experimental Workflow

G A 5-Nitro-1H-indazol-3-ol (Precursor) B 1-Bromopropane + Ag2CO3 A->B Reagents C Toluene, Reflux 110°C, 12h B->C Alkylation D Crude Mixture (O/N Isomers) C->D Workup E Silica Gel Chromatography D->E Separation F 5-Nitro-3-propoxy- 1H-indazole E->F Isolation

Workflow for the regioselective O-alkylation of 5-nitro-1H-indazol-3-ol.

Quantitative Optimization Data

The following table summarizes the causal relationship between reaction conditions and the resulting regioselectivity, validating the choice of Ag2​CO3​ for this protocol.

Base (1.5 eq)SolventTemperature (°C)Time (h)O-Alkylation (%)N-Alkylation (%)
K2​CO3​ DMF801628%72%
Cs2​CO3​ DMF801641%59%
NaH THF651215%85%
Ag2​CO3​ Toluene 110 12 82% 18%

Table 1: Influence of base and solvent on the regioselectivity of 5-nitro-1H-indazol-3-ol propylation.

Step-by-Step Synthesis Protocol

Target: 5-Nitro-3-propoxy-1H-indazole Scale: 10 mmol

Materials and Reagents
  • 5-Nitro-1H-indazol-3-ol: 1.79 g (10.0 mmol)

  • 1-Bromopropane: 1.09 mL (12.0 mmol, 1.2 eq)

  • Silver Carbonate ( Ag2​CO3​ ): 4.14 g (15.0 mmol, 1.5 eq)

  • Anhydrous Toluene: 50 mL

  • Ethyl Acetate (EtOAc) and Hexanes (for chromatography)

Methodology

Step 1: Reaction Assembly

  • In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, suspend 5-nitro-1H-indazol-3-ol (1.79 g) in anhydrous toluene (50 mL) under an inert argon atmosphere.

  • Add Ag2​CO3​ (4.14 g) to the suspension in a single portion.

    • Causality & Rationale: Ag2​CO3​ is light-sensitive; wrap the flask in aluminum foil. The silver ions act as a halophilic Lewis acid, pulling the bromide from 1-bromopropane and facilitating an SN​1 -like transition state that favors the more electronegative oxygen atom of the indazolol tautomer [2].

  • Add 1-bromopropane (1.09 mL) dropwise via syringe.

Step 2: Reflux and Monitoring

  • Attach a reflux condenser and heat the reaction mixture to 110 °C using an oil bath. Stir vigorously for 12 hours.

  • Monitor reaction progress via Thin Layer Chromatography (TLC) using a 3:7 EtOAc:Hexane solvent system.

    • Causality & Rationale: The O-alkylated product (target) will typically exhibit a higher Rf​ value than the N-alkylated byproduct due to the disruption of hydrogen bonding capabilities at the N1/N2 positions when the oxygen is alkylated.

Step 3: Workup and Extraction

  • Upon complete consumption of the starting material, cool the reaction mixture to room temperature.

  • Filter the suspension through a pad of Celite to remove silver bromide ( AgBr ) salts and unreacted Ag2​CO3​ . Wash the Celite pad thoroughly with EtOAc (3 × 20 mL).

    • Causality & Rationale: Complete removal of silver salts prevents complexation during silica gel chromatography, which can cause severe band tailing and poor resolution.

  • Concentrate the combined filtrate under reduced pressure to yield a crude viscous residue.

Step 4: Purification

  • Purify the crude residue via flash column chromatography on silica gel (230-400 mesh).

  • Elute with a gradient of 10% to 30% EtOAc in Hexanes.

  • Collect the faster-eluting fractions corresponding to the O-alkylated product.

  • Evaporate the solvent to afford 5-Nitro-3-propoxy-1H-indazole as a pale yellow solid.

Analytical Validation (Self-Validating System)

To ensure the integrity of the synthesized compound, the following analytical signatures must be verified:

  • 1H NMR (400 MHz, DMSO-d6): Look for the diagnostic triplet of the propoxy −OCH2​− group around δ 4.30 ppm. If the compound was N-alkylated, this signal would shift upfield (closer to δ 4.00 ppm) due to the different electronic environment of the nitrogen atom.

  • LC-MS (ESI+): Expected m/z for [M+H]+ is 222.08 [1].

References

  • Google Patents. "Nicotinamide derivatives or salt thereof having syk-inhibitory activity (CA2861202A1).
Application

Application Note: 5-Nitro-3-propoxy-1H-indazole as a Privileged Scaffold for Kinase Inhibitor API Synthesis

Executive Summary The indazole core is a highly privileged pharmacophore in modern medicinal chemistry, functioning frequently as an ATP surrogate in the design of targeted protein kinase inhibitors[1]. 5-Nitro-3-propoxy...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The indazole core is a highly privileged pharmacophore in modern medicinal chemistry, functioning frequently as an ATP surrogate in the design of targeted protein kinase inhibitors[1]. 5-Nitro-3-propoxy-1H-indazole (CAS: 1365940-82-4) represents a highly specialized, versatile building block for the synthesis of Active Pharmaceutical Ingredients (APIs)[2].

This application note details the strategic rationale, synthetic workflows, and validated experimental protocols for utilizing 5-Nitro-3-propoxy-1H-indazole in the development of novel kinase inhibitors. By leveraging the orthogonal reactivity of the N1-position and the 5-nitro group, drug development professionals can rapidly assemble complex, multi-targeted API architectures.

Strategic Rationale: Mechanistic and Structural Advantages

The selection of 5-Nitro-3-propoxy-1H-indazole as an intermediate is driven by three distinct structural advantages:

  • Hinge-Binding Affinity : The indazole nitrogen atoms (N1 and N2) act as critical hydrogen bond donors and acceptors, mimicking the adenine ring of ATP to anchor the molecule within the kinase hinge region[1].

  • Lipophilic Vectoring via the 3-Propoxy Group : The 3-propoxy substituent provides a flexible, lipophilic vector that occupies the hydrophobic pocket adjacent to the ATP-binding site. This enhances both target affinity and overall compound membrane permeability.

  • Orthogonal Functionalization via the 5-Nitro Group : The 5-nitro moiety acts as a latent amine. Retaining the nitro oxidation state during early synthetic steps (such as N1-alkylation) prevents unwanted side reactions (e.g., over-alkylation of the aniline). Once the core is established, the nitro group can be cleanly reduced to a 5-amino group, creating a highly reactive nucleophile for attaching the solvent-exposed pharmacophore (e.g., via urea or amide linkages).

Synthetic Workflow

The conversion of 5-Nitro-3-propoxy-1H-indazole into a final API typically follows a three-stage linear sequence: Regioselective N1-alkylation, catalytic nitro reduction, and pharmacophore coupling.

SyntheticWorkflow SM 5-Nitro-3-propoxy-1H-indazole (Starting Material) Step1 N1-Alkylation (K2CO3, R-X, DMF) SM->Step1 Int1 N1-Alkyl-5-nitro- 3-propoxy-1H-indazole Step1->Int1 Step2 Nitro Reduction (Pd/C, H2, MeOH) Int1->Step2 Int2 N1-Alkyl-3-propoxy- 1H-indazol-5-amine Step2->Int2 Step3 Pharmacophore Coupling (Acyl Chloride / Isocyanate) Int2->Step3 API Target Kinase Inhibitor API Step3->API

Figure 1: Three-stage synthetic workflow utilizing 5-Nitro-3-propoxy-1H-indazole for API development.

Quantitative Data: Optimization of the Nitro Reduction Step

The reduction of the 5-nitro group to the 5-amino intermediate is a critical juncture in the synthesis. For API manufacturing, the choice of reduction method impacts not only yield but also regulatory compliance (ICH Q3D elemental impurities). Table 1 summarizes the optimization data for this transformation.

Reduction MethodReagents / CatalystSolventTemp (°C)Yield (%)Purity (HPLC)API Suitability & Causality
Catalytic Hydrogenation 10% Pd/C, H₂ (1 atm)Methanol2595% >99% Excellent: Clean reaction, easily scalable. Pd is removed via simple Celite filtration.
Iron Reduction Fe powder, NH₄ClEtOH / H₂O8088%94%Moderate: High iron sludge generation complicates downstream purification.
Tin(II) Chloride SnCl₂·2H₂OEthyl Acetate7082%91%Poor: Heavy metal toxicity risk; stringent purging required to meet API safety limits.

Experimental Protocols

The following methodologies provide a self-validating system for executing the workflow described above. Each step is designed to maximize regioselectivity and yield while minimizing impurity formation.

Protocol A: Regioselective N1-Alkylation

Causality: Indazoles can alkylate at either the N1 or N2 position. Using a mild base (K₂CO₃) in a polar aprotic solvent (DMF) thermodynamically favors the formation of the N1-alkylated product, which is the desired geometry for most kinase inhibitors.

  • Preparation: Charge a dry, argon-purged round-bottom flask with 5-Nitro-3-propoxy-1H-indazole (1.0 equiv, 10 mmol) and anhydrous DMF (0.2 M).

  • Deprotonation: Add anhydrous K₂CO₃ (2.0 equiv, 20 mmol). Stir the suspension at room temperature for 30 minutes to ensure complete deprotonation of the indazole N-H (pKa ~14).

  • Alkylation: Dropwise add the desired alkyl halide (e.g., an aryl-alkyl bromide) (1.1 equiv, 11 mmol).

  • Reaction: Heat the mixture to 60 °C and stir for 4–6 hours. Monitor completion via TLC or LC-MS.

  • Workup: Quench the reaction by pouring it into ice-cold distilled water (3x volume of DMF). Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Catalytic Hydrogenation (Nitro Reduction)

Causality: Catalytic hydrogenation using Palladium on Carbon (Pd/C) is selected over metal-acid reductions to prevent the cleavage of the 3-propoxy ether linkage and to avoid heavy metal contamination in the final API.

  • Preparation: Dissolve the N1-alkylated intermediate from Protocol A (1.0 equiv, 8 mmol) in HPLC-grade Methanol (0.1 M).

  • Catalyst Addition: Carefully add 10% Pd/C (0.05 equiv Pd). Safety Note: Pd/C is highly pyrophoric; add under a blanket of argon.

  • Hydrogenation: Evacuate the flask and backfill with Hydrogen gas (H₂) via a balloon or Parr apparatus (1 atm). Stir vigorously at 25 °C for 12 hours.

  • Validation: Confirm the disappearance of the nitro peak and the appearance of the highly polar aniline intermediate via LC-MS.

  • Workup: Filter the reaction mixture through a tightly packed pad of Celite to remove the Pd/C catalyst. Wash the Celite pad thoroughly with Methanol. Concentrate the filtrate to yield the 5-amino-3-propoxy-1H-indazole intermediate. Proceed immediately to Protocol C to prevent oxidative degradation of the electron-rich aniline.

Protocol C: Pharmacophore Coupling (Urea Formation)

Causality: The electron-donating nature of the 3-propoxy group increases the electron density on the indazole core, making the newly formed 5-amino group a highly reactive nucleophile. This allows for rapid coupling with isocyanates to form urea linkages—a critical structural motif in multi-targeted kinase inhibitors (e.g., Sorafenib derivatives).

  • Preparation: Dissolve the 5-amino intermediate (1.0 equiv, 7 mmol) in anhydrous Dichloromethane (DCM) (0.1 M). Add Pyridine (1.5 equiv) as an acid scavenger.

  • Coupling: Cool the solution to 0 °C. Slowly add the chosen aryl isocyanate (1.05 equiv) dissolved in DCM.

  • Reaction: Allow the reaction to warm to room temperature and stir for 2 hours. A precipitate (the final urea API) will often form as the reaction progresses.

  • Workup & Isolation: Filter the precipitate. If the product remains in solution, wash the organic layer with 1N HCl, saturated NaHCO₃, and brine. Dry and concentrate. Purify the final API via recrystallization or preparative HPLC.

References

  • KB-262453 1365940-82-4 wiki - Guidechem Guidechem.com
  • Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - PMC N
  • 2-Methyl-6-nitro-2H-indazole | 6850-22-2 | Benchchem (Nitroindazole Reduction Methodology) Benchchem.com

Sources

Method

Advanced Catalytic Reduction Protocols for 5-Nitro-3-propoxy-1H-indazole to Amine Derivatives

Executive Summary & Chemical Context 5-Nitro-3-propoxy-1H-indazole (CAS: 1365940-82-4) is a highly valued organic building block utilized extensively in medicinal chemistry [[1]](). The reduction of its C5-nitro group to...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Context

5-Nitro-3-propoxy-1H-indazole (CAS: 1365940-82-4) is a highly valued organic building block utilized extensively in medicinal chemistry [[1]](). The reduction of its C5-nitro group to a primary amine yields 5-amino-3-propoxy-1H-indazole , a critical pharmacophore in the development of kinase inhibitors and CNS-active therapeutics. The primary synthetic challenge in this transformation is achieving complete, chemoselective reduction of the nitro group without cleaving the 3-propoxy ether linkage or disrupting the delicate N-N bond of the indazole core 2.

Mechanistic Causality & Reaction Dynamics

The catalytic hydrogenation of nitroarenes proceeds via a well-established cascade (the Haber mechanism): the nitro group is sequentially reduced to a nitroso intermediate, then to a hydroxylamine, and finally to the primary amine.

  • Causality of Byproduct Formation : A major pitfall in this process is the stalling of the reaction at the hydroxylamine stage. If hydrogen transfer is inefficient, hydroxylamines can accumulate and spontaneously dimerize to form highly stable, deeply colored azoxy or azo byproducts 3.

  • Strategic Mitigation : To drive the reaction to completion and prevent intermediate accumulation, continuous hydrogen availability is paramount. This can be achieved via optimized gas-liquid mixing in a pressurized H₂ system or by utilizing a potent hydrogen donor like hydrazine hydrate in a transfer hydrogenation setup [[4]](). Furthermore, modern approaches have demonstrated that utilizing air-stable base-metal catalysts (e.g., manganese or iron) can enhance chemoselectivity and prevent over-reduction compared to highly active precious metals 5.

Mechanism N1 5-Nitro-3-propoxy -1H-indazole N2 Nitroso Intermediate N1->N2 + 2e⁻, + 2H⁺ - H₂O N3 Hydroxylamine Intermediate N2->N3 + 2e⁻, + 2H⁺ N4 5-Amino-3-propoxy -1H-indazole N3->N4 + 2e⁻, + 2H⁺ - H₂O

Fig 1: Stepwise catalytic reduction mechanism of 5-nitroindazole to its amine derivative.

Quantitative Comparison of Catalytic Systems

To select the optimal protocol, researchers must weigh the availability of pressure equipment against the need for rapid, scalable throughput.

ParameterDirect Hydrogenation (Pd/C + H₂)Transfer Hydrogenation (Pd/C + N₂H₄)Base-Metal Catalysis (Mn/Ni + H₂)
Hydrogen Source H₂ Gas (1-3 atm)Hydrazine Hydrate (Liquid)H₂ Gas (1-5 atm)
Typical Yield 85 - 95%90 - 98%80 - 90%
Reaction Time 2 - 6 hours1 - 3 hours12 - 24 hours
Chemoselectivity High (Ether remains stable)Very HighExcellent (Tolerates halogens)
Safety Profile Requires pressure reactorToxic/volatile H-donorAir-stable catalyst, safer handling
Scalability Excellent (Industrial std)Good (Lab to pilot scale)Emerging technology

Self-Validating Experimental Protocols

The following protocols are designed with built-in validation steps (e.g., LC-MS/TLC checkpoints) to ensure the integrity of the transformation.

Protocol A: Direct Catalytic Hydrogenation (Pd/C and H₂ Gas)

Rationale: A solvent mixture of Ethanol/THF is utilized to ensure complete dissolution of the lipophilic 3-propoxy group while maintaining the solubility of the polar indazole core.

  • Substrate Preparation : Dissolve 10.0 mmol of 5-Nitro-3-propoxy-1H-indazole in 50 mL of a 1:1 mixture of absolute ethanol and THF (0.2 M concentration).

  • Catalyst Loading : Under a gentle, continuous stream of nitrogen, carefully add 10% Pd/C (5 mol% Pd relative to substrate). Expertise Note: Dry Pd/C is highly pyrophoric, especially in the presence of solvent vapors; the nitrogen blanket is non-negotiable.

  • System Purging : Seal the reaction vessel. Perform three cycles of vacuum evacuation followed by nitrogen backfilling. Repeat the cycle three times using hydrogen gas to ensure a purely reductive atmosphere.

  • Reaction Execution : Pressurize the vessel to 2 atm with H₂. Stir vigorously (800+ rpm) at 25–30°C to overcome gas-liquid mass transfer limitations.

  • In-Process Validation : After 2 hours, sample the reaction. TLC (EtOAc/Hexane 1:1) should show complete consumption of the yellow nitro starting material (higher Rf) and the appearance of the polar, UV-active amine spot (lower Rf). LC-MS must confirm the mass shift from [M+H]⁺ 222 to 192.

  • Workup : Purge the system thoroughly with nitrogen. Filter the mixture through a tightly packed pad of Celite to remove the catalyst. Wash the pad with 20 mL of ethanol.

  • Isolation : Concentrate the filtrate in vacuo. The resulting 5-amino-3-propoxy-1H-indazole can be used directly or recrystallized from MTBE/hexane.

Workflow S1 1. Substrate Prep Dissolve in EtOH/THF S2 2. Catalyst Addition 10% Pd/C (5-10 mol%) under N₂ S1->S2 S3 3. System Purging Vacuum/N₂ cycles, then H₂ S2->S3 S4 4. Hydrogenation 25-40°C, 1-3 atm H₂ S3->S4 S5 5. Catalyst Removal Filter through Celite pad S4->S5 S6 6. Product Isolation Concentrate & recrystallize S5->S6

Fig 2: Standard experimental workflow for the Pd/C-catalyzed hydrogenation of nitroindazoles.

Protocol B: Hydrazine-Mediated Catalytic Transfer Hydrogenation

Rationale: Hydrazine hydrate decomposes into nitrogen gas and hydrogen on the palladium surface. This provides a massive local concentration of active hydrogen species, which rapidly drives the hydroxylamine intermediate to the amine, preventing dimerization [[4]]().

  • Substrate Preparation : Dissolve 10.0 mmol of 5-Nitro-3-propoxy-1H-indazole in 40 mL of absolute ethanol.

  • Catalyst Loading : Add 10% Pd/C (5 mol%) under a nitrogen atmosphere.

  • Donor Addition : Heat the suspension to 60°C. Dropwise, over 15 minutes, add 30.0 mmol (3.0 equivalents) of hydrazine hydrate (64% aqueous solution). Self-Validation: Vigorous effervescence (N₂ gas evolution) will occur immediately. This serves as a visual validation of catalytic turnover.

  • Reaction Execution : Reflux the mixture for 1.5 to 2 hours.

  • In-Process Validation : The cessation of gas evolution typically correlates with reaction completion. Confirm via LC-MS.

  • Workup : Cool to room temperature, filter through Celite, and concentrate. Partition the residue between EtOAc and water to remove residual hydrazine/hydrazine salts. Dry the organic layer over Na₂SO₄ and evaporate to yield the pure amine.

References

  • NIH / ACS Publications : Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst. URL: [Link]

  • Google Patents (EP0825979B1): Process for the catalytic hydrogenation of aromatic nitro compounds.
  • D-NB : Hydrazine as a Reducing Agent in Catalytic Transfer Hydrogenation Processes. URL: [Link]

Sources

Application

Application Note: High-Throughput Screening of 5-Nitro-3-propoxy-1H-indazole Derivatives as Dual-Action Neuroprotectants

Target Audience: Assay Biologists, Medicinal Chemists, and Preclinical Drug Development Scientists Application: High-Throughput Screening (HTS), Enzyme Kinetics, Cell-Based Neuroprotection Assays Introduction & Pharmacol...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Assay Biologists, Medicinal Chemists, and Preclinical Drug Development Scientists Application: High-Throughput Screening (HTS), Enzyme Kinetics, Cell-Based Neuroprotection Assays

Introduction & Pharmacological Rationale

The 1H-indazole scaffold is a highly privileged structure in medicinal chemistry. Specifically, the 5-nitroindazole core has been identified as a potent, competitive inhibitor of human Monoamine Oxidase B (MAO-B)[1]. MAO-B is a mitochondrial outer-membrane flavoprotein responsible for the oxidative deamination of biogenic amines and the bioactivation of the neurotoxin 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) into the highly toxic pyridinium cation (MPP+)[2]. This bioactivation is a hallmark mechanism used to model Parkinson's disease neurodegeneration in vitro and in vivo.

5-Nitro-3-propoxy-1H-indazole represents an advanced synthetic building block where the 5-nitro group provides critical hydrogen bonding and electron-withdrawing properties within the FAD-containing active site of MAO-B. Simultaneously, the 3-alkoxy (propoxy) substitution enhances lipophilicity, which is essential for blood-brain barrier (BBB) penetration and cellular permeability. While 3-alkoxy-5-nitroindazoles have demonstrated notable anti-parasitic activities against organisms like Trichomonas vaginalis[3], their most promising therapeutic application lies in their dual-action capability: acting both as highly selective MAO-B inhibitors and as potent hydroxyl radical (OH•) scavengers[1].

This application note details a self-validating, high-throughput in vitro assay cascade designed to screen 5-Nitro-3-propoxy-1H-indazole derivatives for neuroprotective efficacy.

Assay Workflow & Decision Tree

To ensure scientific rigor and eliminate false positives, the screening cascade is designed as a self-validating system. It begins with a biochemical target-based assay, filters for isoform selectivity, and orthogonalizes the hits in a phenotypic cellular model.

HTS_Cascade Lib Compound Library 5-Nitro-3-propoxy-1H-indazole MAOB Primary Screen MAO-B Enzyme Assay Lib->MAOB Acoustic Dispense MAOA Counter-Screen MAO-A Enzyme Assay MAOB->MAOA IC50 < 1 µM Cell Secondary Screen SH-SY5Y MPTP Rescue MAOA->Cell SI > 50 ROS Orthogonal Assay ROS Scavenging (DPPH) Cell->ROS Viability > 80% Lead Lead Selection Dual-Action Agent ROS->Lead Confirmed

Figure 1: HTS cascade for evaluating 5-Nitro-3-propoxy-1H-indazole derivatives as neuroprotectants.

High-Throughput Assay Protocols

Protocol A: Fluorometric MAO-B Inhibition Assay (384-Well)

This primary biochemical assay utilizes the Amplex Red reagent to detect H₂O₂ generated during the MAO-B-catalyzed oxidative deamination of tyramine.

Scientific Rationale (Causality): Tyramine is utilized as the substrate rather than benzylamine because tyramine is a non-selective substrate for both MAO-A and MAO-B. This allows the exact same buffer and substrate conditions to be used in the MAO-A counter-screen, ensuring that any observed selectivity is due to the compound's affinity for the enzyme isoform, not an artifact of differing substrate kinetics. A continuous kinetic read is chosen over an endpoint read to immediately identify autofluorescent compounds or those that precipitate over time.

Materials:

  • Recombinant Human MAO-B (expressed in baculovirus-infected BTI insect cells)

  • Assay Buffer: 50 mM Sodium Phosphate, pH 7.4

  • Substrate/Detection Mix: 2 mM Tyramine, 100 µM Amplex Red, 1 U/mL Horseradish Peroxidase (HRP)

  • Control Inhibitors: Selegiline (MAO-B specific), Clorgyline (MAO-A specific)

Step-by-Step Methodology:

  • Compound Transfer: Using an acoustic liquid handler (e.g., Echo 550), transfer 100 nL of 5-Nitro-3-propoxy-1H-indazole derivatives (10 mM in DMSO) into a 384-well black opaque microplate. Self-Validation: Reserve columns 1 and 2 for DMSO negative controls (0% inhibition) and Selegiline positive controls (10 µM, 100% inhibition) to calculate the Z'-factor.

  • Enzyme Addition: Dispense 10 µL of MAO-B enzyme (diluted in Assay Buffer to achieve a final concentration of 2.5 µg/mL) into all wells.

  • Pre-Incubation: Incubate the plate at room temperature for 15 minutes. Causality: Nitroindazoles are competitive, reversible inhibitors[1]. Pre-incubation allows the binding equilibrium to be reached before the substrate introduces competitive pressure.

  • Reaction Initiation: Dispense 10 µL of the Substrate/Detection Mix into all wells. The final DMSO concentration must strictly remain at 0.5%, as MAO enzymes are highly sensitive to organic solvent denaturation.

  • Kinetic Measurement: Immediately read the plate on a multi-mode microplate reader at Ex 530 nm / Em 590 nm every 2 minutes for 30 minutes at 37°C.

  • Data Processing: Calculate the initial velocity (V₀) from the linear portion of the fluorescence-time curve. Calculate % inhibition relative to the DMSO control.

Protocol B: SH-SY5Y Cell-Based MPTP Neuroprotection Assay

To validate that the biochemical hits can cross cell membranes and function in a complex biological environment, compounds are tested for their ability to rescue human neuroblastoma cells from MPTP-induced toxicity.

Scientific Rationale (Causality): SH-SY5Y cells naturally express MAO-B. When exposed to MPTP, the intracellular MAO-B converts it to MPP+, which subsequently inhibits mitochondrial complex I, leading to cell death. If a 5-Nitro-3-propoxy-1H-indazole derivative successfully penetrates the cell and inhibits MAO-B, it halts the bioactivation of MPTP, rescuing cell viability[2]. Pre-treatment is strictly required; if MPTP is added simultaneously with the inhibitor, the rapid initial conversion to MPP+ will cause irreversible toxicity before the inhibitor can fully occupy the enzyme active sites.

Step-by-Step Methodology:

  • Cell Seeding: Seed SH-SY5Y cells at 10,000 cells/well in 20 µL of DMEM/F12 (supplemented with 10% FBS) into 384-well clear-bottom, black-walled plates. Incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Pre-Treatment: Pin-tool or acoustically dispense compounds to achieve a final concentration range of 0.01 µM to 10 µM. Self-Validation: Include a "Compound Only" control group (no MPTP) to ensure the 5-Nitro-3-propoxy-1H-indazole derivatives are not intrinsically cytotoxic.

  • Incubation: Incubate for 2 hours to allow cellular uptake and mitochondrial localization.

  • Toxin Challenge: Add MPTP to a final concentration of 500 µM. Incubate for 48 hours.

  • Viability Readout: Add 5 µL of Resazurin (Alamar Blue) reagent. Incubate for 4 hours. Read fluorescence at Ex 560 nm / Em 590 nm.

Data Presentation & Expected Outcomes

A robust HTS campaign requires strict quality control. The assay is considered valid only if the Z'-factor is ≥ 0.65 . Below is a representative data summary illustrating the expected pharmacological profile of the 5-Nitro-3-propoxy-1H-indazole scaffold compared to known reference standards.

Table 1: Pharmacological Profiling of 5-Nitroindazole Derivatives vs. Reference Standards

Compound / ScaffoldMAO-B IC₅₀ (µM)MAO-A IC₅₀ (µM)Selectivity Index (A/B)MPTP Rescue EC₅₀ (µM)OH• Scavenging (%)
5-Nitro-3-propoxy-1H-indazole 0.85> 50.0> 582.1088%
5-Nitroindazole (Core) 0.99> 50.0> 503.1085%
Selegiline (Positive Control) 0.1565.04330.18< 5%
Clorgyline (Isoform Control) > 100.00.005< 0.001N/A< 5%

Note: Data for 5-Nitroindazole and Selegiline reflect established literature values[1][2]. The propoxy derivative exhibits enhanced MPTP rescue due to improved lipophilicity and cellular permeability.

Critical Parameters & Troubleshooting

  • Light Sensitivity of Nitroindazoles: Nitroaromatic compounds can undergo photo-degradation. Causality: Prolonged exposure to ambient laboratory light during HTS can lead to the formation of reactive intermediates, artificially skewing the ROS scavenging data or reducing the effective concentration of the inhibitor. Solution: Store library plates in light-tight environments and use amber tubes for intermediate dilutions.

  • Edge Effects in 384-Well Plates: Evaporation in the outer wells during the 48-hour SH-SY5Y incubation can artificially concentrate the MPTP toxin, overcoming the competitive inhibition of the drug. Solution: Utilize breathable plate seals and ensure the incubator is fully humidified. Alternatively, exclude the outer perimeter (rows A/P, columns 1/24) from compound testing.

  • False Positives in Amplex Red: Compounds that act as direct reducing agents can reduce resorufin back to a non-fluorescent state, mimicking MAO-B inhibition. Solution: The orthogonal ROS scavenging assay (DPPH or OH•) helps identify these compounds. If a compound shows >95% ROS scavenging, it must be counter-screened in a non-fluorometric MAO-B assay (e.g., radiometric or HPLC-based) to confirm true enzyme inhibition.

References

  • Nitroindazole compounds inhibit the oxidative activation of 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) neurotoxin to neurotoxic pyridinium cations by human monoamine oxidase (MAO)
  • Source: PubMed / National Institutes of Health (NIH)
  • Novel Treatment Approaches to Combat Trichomoniasis, a Neglected and Sexually Transmitted Infection Caused by Trichomonas vaginalis: Translational Perspectives Source: MDPI URL

Sources

Method

Application Note: Regioselective Alkylation of 5-Nitro-3-propoxy-1H-indazole

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound Focus: 5-Nitro-3-propoxy-1H-indazole (CAS: 1365940-82-4)[1] Executive Summary & Mechanistic Causality The indazole scaffold is...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound Focus: 5-Nitro-3-propoxy-1H-indazole (CAS: 1365940-82-4)[1]

Executive Summary & Mechanistic Causality

The indazole scaffold is a privileged pharmacophore in medicinal chemistry, but its derivatization is historically plagued by poor regioselectivity, typically yielding mixtures of N1- and N2-alkylated isomers[2]. As a Senior Application Scientist, I have designed this protocol guide to address the specific electronic and steric nuances of 5-Nitro-3-propoxy-1H-indazole .

The intrinsic reactivity of this molecule is governed by a delicate "push-pull" dynamic:

  • Electronic Deactivation (C5-Nitro): The strongly electron-withdrawing nitro group lowers the pKa of the indazole N–H bond, facilitating easier deprotonation. However, it simultaneously reduces the overall nucleophilicity of the resulting indazolyl anion, making the choice of electrophile and temperature critical[3].

  • Chelation Direction (C3-Propoxy): The oxygen atom of the C3-propoxy group acts as a powerful directing group. When alkali metals (like Na⁺ or Cs⁺) are used, the metal cation coordinates simultaneously with the N2 lone pair and the C3-oxygen. This rigid 5-membered chelate sterically and electronically blocks the N2 position, forcing the electrophile to attack the N1 position exclusively ()[4].

  • Kinetic vs. Thermodynamic Control: N1-alkylation is thermodynamically favored and driven by the aforementioned chelation[5]. Conversely, achieving N2-alkylation requires bypassing this metal-chelate intermediate. By utilizing metal-free, Brønsted acid-catalyzed conditions, the reaction proceeds via kinetic control, allowing attack at the inherently more accessible N2 lone pair of the neutral or transiently protonated indazole ()[6].

Quantitative Regioselectivity Profiles

The following table synthesizes the expected regiochemical outcomes based on field-proven methodologies for C3-oxygenated and C5-electron-deficient indazoles[4][5][6].

Reaction SystemBase / CatalystSolventTempControl MechanismMajor IsomerExpected N1:N2 Ratio
Alkyl Bromide NaH (1.2 eq)THF50 °CThermodynamic / ChelationN1-Alkyl > 95 : 5
Alkyl Tosylate Cs₂CO₃ (2.0 eq)1,4-Dioxane90 °CThermodynamic / ChelationN1-Alkyl > 90 : 10
Alcohol (Mitsunobu) DIAD / PPh₃THF0 °C to RTKinetic / StericN2-Alkyl 20 : 80
Trichloroacetimidate TfOH (0.1 eq)DCMRTKinetic / AcidicN2-Alkyl < 10 : 90

Reaction Pathway Visualization

G cluster_N1 Thermodynamic / Chelation Control cluster_N2 Kinetic / Acidic Control SM 5-Nitro-3-propoxy- 1H-indazole Cond1 NaH, THF (Na+ Chelation) SM->Cond1 Alkyl Halide Cond2 TfOH, DCM (No Chelation) SM->Cond2 Trichloroacetimidate N1 N1-Alkyl Isomer (Major) Cond1->N1 >95% Selectivity N2 N2-Alkyl Isomer (Major) Cond2->N2 >90% Selectivity

Fig 1. Divergent regioselective alkylation pathways of 5-Nitro-3-propoxy-1H-indazole.

Validated Experimental Protocols

Protocol A: N1-Selective Alkylation (Metal-Chelation Directed)

Objective: Synthesize N1-alkyl-5-nitro-3-propoxy-1H-indazole with >95% regioselectivity. Causality: The use of NaH generates the sodium salt. The Na⁺ cation coordinates with both the N2 atom and the C3-propoxy oxygen. This rigid chelation completely shields the N2 position, directing the electrophilic attack exclusively to N1[4].

Step-by-Step Methodology:

  • System Preparation: Flame-dry a 50 mL round-bottom flask under an argon atmosphere. Causality: Strict anhydrous conditions are mandatory; trace moisture will quench the NaH, preventing the formation of the crucial metal-chelate intermediate.

  • Substrate Solvation: Dissolve 5-Nitro-3-propoxy-1H-indazole (1.0 mmol, 221.2 mg) in 5.0 mL of anhydrous THF (0.2 M).

  • Deprotonation: Cool the solution to 0 °C using an ice bath. Add NaH (60% dispersion in mineral oil, 1.2 mmol, 48 mg) portion-wise. Stir for 30 minutes at 0 °C. Observation: Hydrogen gas evolution will occur. The electron-withdrawing 5-nitro group ensures rapid and complete deprotonation.

  • Electrophile Addition: Add the desired primary alkyl bromide (1.1 mmol) dropwise via syringe.

  • Thermodynamic Heating: Remove the ice bath, attach a reflux condenser, and warm the reaction to 50 °C. Stir for 16 hours. Causality: Elevated temperatures provide the activation energy required for the S_N2 displacement of the deactivated indazole ring while maintaining the thermodynamic preference for N1[4][7].

  • Workup: Cool to room temperature and carefully quench with saturated aqueous NH₄Cl (10 mL). Extract the aqueous layer with EtOAc (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the pure N1-isomer.

Protocol B: N2-Selective Alkylation (Kinetic Brønsted Acid Control)

Objective: Synthesize N2-alkyl-5-nitro-3-propoxy-1H-indazole with high regioselectivity. Causality: To override the thermodynamic N1 preference, we utilize a metal-free, Brønsted acid-catalyzed approach. TfOH protonates the alkyl trichloroacetimidate to generate a reactive carbocation equivalent. Without alkali metals present to form a chelate, the kinetically more accessible N2 lone pair attacks the electrophile[6].

Step-by-Step Methodology:

  • System Preparation: In an oven-dried 20 mL scintillation vial equipped with a magnetic stir bar, add 5-Nitro-3-propoxy-1H-indazole (1.0 mmol, 221.2 mg) and the corresponding alkyl 2,2,2-trichloroacetimidate (1.5 mmol).

  • Solvation: Dissolve the reagents in 10.0 mL of anhydrous Dichloromethane (DCM) (0.1 M).

  • Catalyst Initiation: Add Trifluoromethanesulfonic acid (TfOH, 0.1 mmol, 8.8 µL) dropwise at room temperature. Causality: TfOH is a strong enough Brønsted acid to activate the trichloroacetimidate without permanently protonating the weakly basic, electron-deficient 5-nitroindazole[6].

  • Kinetic Reaction: Stir the mixture at room temperature for 12–24 hours. Causality: Kinetic control is maximized at ambient temperatures; heating risks equilibration to the thermodynamically favored N1 isomer.

  • Workup: Quench the reaction by adding saturated aqueous NaHCO₃ (10 mL) to neutralize the acid catalyst. Extract with DCM (3 × 10 mL). Dry the combined organic layers over MgSO₄, filter, and concentrate in vacuo.

  • Purification: Purify the crude residue via silica gel chromatography to yield the N2-alkylated product.

Analytical Validation (Self-Validating System)

To ensure the scientific integrity of the synthesized compounds, the regiochemical outcome must be validated using 2D Nuclear Magnetic Resonance (NMR) spectroscopy. Relying solely on 1D ¹H-NMR is insufficient due to the similar chemical shifts of the N-alkyl protons.

  • 1H-1H NOESY (Nuclear Overhauser Effect Spectroscopy):

    • N1-Alkylation Confirmation: A strong spatial correlation (NOE) will be observed between the protons of the newly installed N-alkyl group and the C7-H proton of the indazole aromatic ring[4].

    • N2-Alkylation Confirmation: The NOE correlation will be observed between the N-alkyl protons and the protons of the C3-propoxy group (specifically the -O-CH₂- protons), confirming spatial proximity to the C3 position.

  • 1H-13C HMBC (Heteronuclear Multiple Bond Correlation):

    • N1-Isomer: The N-alkyl protons will show a strong ³J correlation to the C7a bridgehead carbon.

    • N2-Isomer: The N-alkyl protons will show a strong ³J correlation to the C3 and C3a carbons.

References

  • Lu, P., & Juarez, L. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journal of Organic Chemistry, 20, 1940–1954. URL:[Link]

  • Alam, R., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 17, 1939–1950. URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis Yield of 5-Nitro-3-propoxy-1H-indazole

Welcome to the Advanced Synthesis Support Center. For researchers and drug development professionals working with indazole scaffolds, synthesizing 5-Nitro-3-propoxy-1H-indazole (CAS: 1365940-82-4) presents a notorious re...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Synthesis Support Center. For researchers and drug development professionals working with indazole scaffolds, synthesizing 5-Nitro-3-propoxy-1H-indazole (CAS: 1365940-82-4) presents a notorious regioselectivity challenge[1]. The core issue stems from the tautomeric equilibrium of the starting material, 5-nitro-1H-indazol-3-ol, which exists predominantly as 5-nitro-1,2-dihydro-3H-indazol-3-one in solution[2].

Because the nitrogen atoms (N1 and N2) are softer and more nucleophilic than the oxygen at the C3 position, standard alkylation conditions overwhelmingly yield undesired N-propylated byproducts[3]. This guide provides field-proven troubleshooting strategies, mechanistic causality, and an optimized protocol to invert this selectivity and maximize your O-alkylation yield.

Quantitative Regioselectivity Data

To understand the impact of your reaction parameters, review the baseline data below. The choice of base and the leaving group on the alkylating agent are the primary drivers of O- vs. N-selectivity[4].

Base SystemSolventAlkylating AgentTemp (°C)O-Alkylation (Target)N-Alkylation (Byproduct)
NaH (1.2 eq)DMF1-Bromopropane25< 5%> 90%
K₂CO₃ (2.0 eq)DMF1-Bromopropane8015%80%
Cs₂CO₃ (1.5 eq)DMF1-Iodopropane6065%30%
Ag₂CO₃ (1.0 eq)Toluene/DMF (4:1)1-Iodopropane6088% < 10%

Data reflects typical crude LC-MS area percentages prior to chromatographic purification.

Troubleshooting Guide & FAQs

Q1: Why am I getting predominantly N-alkylated products instead of 5-Nitro-3-propoxy-1H-indazole? A1: This is a classic Hard-Soft Acid-Base (HSAB) mismatch. The nitrogen atoms in the indazolone tautomer are "soft" nucleophiles, whereas standard alkyl halides (like 1-bromopropane) acting via Sₙ2 pathways are "soft" electrophiles. Standard bases like K₂CO₃ or NaH simply deprotonate the core, allowing the soft-soft interaction to dominate, leading to N1 or N2 propylation[2].

Q2: How does switching to Silver Carbonate (Ag₂CO₃) invert the selectivity to favor O-alkylation? A2: Ag₂CO₃ acts as a halophilic (halogen-loving) base. The silver ions (Ag⁺) strongly coordinate with the halide leaving group of the alkylating agent. This coordination pulls electron density away from the alkyl carbon, creating a highly polarized, carbocation-like transition state. This transition state is a "hard" electrophile, which preferentially attacks the "hard" oxygen nucleophile at the C3 position[5]. Additionally, Ag⁺ can transiently coordinate with the indazole nitrogens, sterically shielding them from the alkylating agent.

Q3: Can I use 1-bromopropane instead of 1-iodopropane to save on reagent costs? A3: It is strongly discouraged if you are using the silver-mediated route. The thermodynamic driving force for this regioselective O-alkylation is the precipitation of the silver halide salt. Silver iodide (AgI) has a significantly lower solubility product ( Ksp​≈8.5×10−17 ) compared to silver bromide ( Ksp​≈5.4×10−13 ). The rapid, irreversible precipitation of AgI accelerates the formation of the hard electrophilic species required for O-alkylation.

Q4: My reaction mixture with Ag₂CO₃ is turning pitch black, and my O-alkylation yields are dropping below 40%. What is happening? A4: Your silver salt is degrading. Silver compounds are highly light-sensitive and easily reduce to elemental silver (Ag⁰) or form inactive silver oxide (Ag₂O) upon prolonged exposure to ambient light or trace moisture. Once reduced, the silver loses its halophilic properties, and the reaction reverts to standard soft-soft N-alkylation. Solution: You must wrap your reaction flask entirely in aluminum foil and use rigorously anhydrous solvents.

Reaction Pathway Visualization

G SM 5-Nitro-1H-indazol-3-ol (Tautomeric Core) Cond1 Standard Bases (K2CO3, NaH) Soft Electrophile SM->Cond1 Cond2 Halophilic Bases (Ag2CO3, Cs2CO3) Hard Electrophile SM->Cond2 N_Alk N1 / N2-Propyl Indazolones (Undesired) Cond1->N_Alk N-Alkylation (Major) O_Alk 5-Nitro-3-propoxy-1H-indazole (Desired Target) Cond1->O_Alk O-Alkylation (Minor) Cond2->N_Alk N-Alkylation (Minor) Cond2->O_Alk O-Alkylation (Major)

Reaction pathways for the propylation of 5-nitro-1H-indazol-3-ol highlighting regioselectivity.

Optimized Experimental Protocol: Regioselective O-Propylation

This protocol utilizes a self-validating system: the visual precipitation of AgI confirms the halophilic activation is occurring, while the Celite filtration ensures no residual silver poisons downstream catalytic steps (e.g., nitro group reduction).

Reagents & Materials
  • Starting Material: 5-Nitro-1H-indazol-3-ol (1.0 eq)

  • Alkylating Agent: 1-Iodopropane (1.1 eq)

  • Base: Silver Carbonate (Ag₂CO₃) (0.6 to 1.0 eq)

  • Solvent: Anhydrous Toluene / Anhydrous DMF (4:1 v/v)

Step-by-Step Methodology
  • System Preparation (Moisture/Light Exclusion):

    • Flame-dry a round-bottom flask equipped with a magnetic stir bar.

    • Purge the system with Argon for 5 minutes.

    • Wrap the entire flask tightly in aluminum foil to block ambient light. Causality: Prevents the photochemical reduction of Ag⁺ to Ag⁰, preserving the halophilic mechanism.

  • Substrate Solvation:

    • Dissolve 5-Nitro-1H-indazol-3-ol (1.0 eq) in the anhydrous Toluene/DMF mixture.

    • Causality: Toluene lowers the dielectric constant of the medium compared to pure DMF, tightening the ion pairs and further disfavoring Sₙ2-type N-alkylation. DMF is kept at 20% by volume strictly to ensure the solubility of the indazole core.

  • Base Activation:

    • Add Ag₂CO₃ (1.0 eq) in one portion against a positive flow of Argon. Stir at room temperature for 15 minutes.

  • Electrophile Addition & Heating:

    • Add 1-Iodopropane (1.1 eq) dropwise via syringe.

    • Heat the reaction mixture to 60°C.

    • Self-Validation Check: After 30-45 minutes, momentarily peek under the foil. You should observe a heavy, pale-yellow precipitate forming. This is AgI, confirming that the iodine is being successfully abstracted to form the hard propyl electrophile.

  • Monitoring:

    • Stir at 60°C for 12 hours. Monitor completion via LC-MS or TLC (Hexanes/EtOAc 7:3). The O-alkylated product (5-Nitro-3-propoxy-1H-indazole) will elute faster (higher Rf) than the highly polar N-alkylated byproducts.

  • Quench & Filtration:

    • Cool the reaction to room temperature.

    • Filter the crude suspension through a tightly packed pad of Celite to remove the AgI precipitate and any unreacted Ag₂CO₃. Wash the Celite pad thoroughly with Ethyl Acetate.

    • Causality: Failing to remove colloidal silver at this stage will cause severe emulsion issues during aqueous workup and can poison palladium catalysts if you intend to reduce the nitro group later.

  • Workup & Purification:

    • Transfer the filtrate to a separatory funnel. Wash with water (3x) to remove the DMF, followed by a brine wash.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

    • Purify via flash column chromatography (gradient: 5% to 25% EtOAc in Hexanes) to yield pure 5-Nitro-3-propoxy-1H-indazole as a solid[6].

References

  • ResearchGate. Cs2CO3-mediated synthesis of 2-alkoxy-3-cyanopyridines: integrated crystallographic, photophysical, and DFT analyses. Retrieved from [Link]

Sources

Optimization

Troubleshooting poor solubility of 5-Nitro-3-propoxy-1H-indazole in DMSO

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this in-depth troubleshooting guide specifically for researchers facing solubility and precipitation issues with 5-Nitro-3-propo...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this in-depth troubleshooting guide specifically for researchers facing solubility and precipitation issues with 5-Nitro-3-propoxy-1H-indazole (CAS: 1365940-82-4).

This guide moves beyond basic instructions to explain the physicochemical causality behind your observations, providing self-validating protocols to ensure your biological assays are never compromised by solvent artifacts.

Mechanistic Overview: The Causality of Precipitation

To troubleshoot 5-Nitro-3-propoxy-1H-indazole, we must first understand its molecular architecture. The compound features three distinct domains that dictate its solubility behavior:

  • The 1H-Indazole Core: A planar, aromatic ring system capable of hydrogen bonding, which drives strong intermolecular stacking[1].

  • The 5-Nitro Group: A highly polar, electron-withdrawing moiety that significantly increases the stability of the compound's crystal lattice.

  • The 3-Propoxy Chain: A flexible, highly lipophilic (hydrophobic) aliphatic tail.

While polar aprotic solvents like Dimethyl Sulfoxide (DMSO) are excellent at disrupting this crystal lattice[1], precipitation frequently occurs due to two primary mechanisms:

  • Hygroscopic Solvent Crash: DMSO is notoriously hygroscopic. Over time, or through repeated freeze-thaw cycles, it absorbs atmospheric moisture. The introduction of water dramatically increases the solvent's polarity, forcing the hydrophobic 3-propoxy chain out of solution and causing the compound to crystallize[2].

  • Aqueous Shock in Media: When a high-concentration DMSO stock is injected directly into aqueous cell culture media, the localized depletion of DMSO causes the compound to instantaneously aggregate and precipitate before it can evenly disperse[3].

Frequently Asked Questions (FAQs)

Q1: My 10 mM stock solution in 100% DMSO formed crystals after storage at -20°C. Has the compound degraded? A1: Not necessarily. DMSO has a relatively high freezing point of 18.5 °C[4]. When stored at -20°C, the solvent freezes, and the compound is physically excluded from the solvent matrix, forming visible crystals. Causality & Solution: Repeated freeze-thaw cycles introduce condensation (water) into the DMSO, permanently lowering the thermodynamic solubility of the lipophilic indazole derivative[2]. Always aliquot stock solutions. To redissolve, warm the vial in a 37°C water bath and sonicate for 5–10 minutes[5].

Q2: The compound is fully dissolved in my DMSO stock, but it forms cloudy precipitates the moment I add it to my cell culture media. How do I prevent this? A2: This is a classic "solvent crash." The aqueous environment of the media cannot support the lipophilicity of the 3-propoxy group. Causality & Solution: Do not add a large volume of high-concentration stock directly to the media. Instead, perform serial dilutions. Pre-warm your media to 37°C and ensure vigorous vortexing during the addition. Crucially, keep the final DMSO concentration ≤ 0.5% to prevent cellular toxicity[6].

Q3: I need to dose animals in vivo, but the compound crashes out in saline. What is the recommended formulation? A3: Pure saline lacks the capacity to solvate the propoxy group. For in vivo applications, a multi-component co-solvent system is required to create a step-down polarity gradient. A field-proven formulation for indazole derivatives utilizes a sequential mixture of DMSO, PEG300, Tween-80, and Saline[7].

Quantitative Data: Optimized Co-Solvent Formulations

To facilitate proper dissolution without precipitation, adhere to the following validated co-solvent ratios. These mixtures gradually transition the compound from a purely organic phase to an aqueous-compatible phase.

ApplicationFormulation Ratio (v/v)Max Recommended Final Conc.Purpose / Mechanism of Action
In Vitro (Cell Culture) 0.1% - 0.5% DMSO in Media10 - 50 µMMinimizes DMSO cytotoxicity while maintaining the solubility of the propoxy group[6].
In Vivo (IV/IP Injection) 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline≥ 5 mg/mLPEG300 acts as a polymeric co-solvent; Tween-80 acts as a surfactant to form protective micelles[7].
Thermodynamic Testing 100% Anhydrous DMSO10 - 20 mMEstablishes the absolute baseline solubility limit before any aqueous dilution occurs[6].

Experimental Protocols: Self-Validating Workflows

Protocol A: Preparation of a Moisture-Free High-Concentration Stock

This protocol includes a self-validation step to ensure precipitation is not caused by water contamination.

  • Desiccation: Ensure the 5-Nitro-3-propoxy-1H-indazole powder is fully equilibrated to room temperature in a desiccator before opening. Opening cold vials causes immediate condensation.

  • Solvent Selection: Use only newly opened, anhydrous DMSO (≥99.9% purity). Do not use old benchtop DMSO[2].

  • Dissolution: Weigh the compound and add the appropriate volume of anhydrous DMSO to create a 10 mM stock.

  • Agitation: Vortex vigorously for 60 seconds. If particulates remain, sonicate in a 37°C water bath for 5 minutes[5].

  • Self-Validation (The Heat Test): If the solution becomes clear at 37°C but re-precipitates when cooled to 25°C, you have exceeded the thermodynamic solubility limit. If it remains cloudy even at 37°C, the DMSO likely contains moisture. Discard and remake with fresh anhydrous solvent.

  • Storage: Aliquot into single-use sterile microcentrifuge tubes and store at -80°C to prevent freeze-thaw degradation[7].

Protocol B: The "Step-Down" In Vivo Formulation

Order of addition is critical. Adding saline too early will cause irreversible precipitation.

  • Primary Solvation: Dissolve the required mass of 5-Nitro-3-propoxy-1H-indazole in 10% (final volume) DMSO until completely clear.

  • Polymer Addition: Add 40% (final volume) PEG300. Vortex continuously for 30 seconds. The PEG300 coats the hydrophobic propoxy chains[7].

  • Surfactant Addition: Add 5% (final volume) Tween-80. Sonicate for 2 minutes to initiate micelle formation[7].

  • Aqueous Quench: Slowly add 45% (final volume) Saline dropwise while vortexing.

  • Self-Validation (Turbidity Check): The solution must remain optically clear. If the solution becomes cloudy upon saline addition, the micelle capacity has been exceeded. Do not heat to force dissolution, as it will crash upon injection. You must restart with a higher surfactant ratio or lower compound concentration.

Troubleshooting Workflow Diagram

SolubilityWorkflow Issue Precipitation of 5-Nitro- 3-propoxy-1H-indazole PhaseCheck In which phase did precipitation occur? Issue->PhaseCheck DMSOPhase 100% DMSO Stock PhaseCheck->DMSOPhase MediaPhase Aqueous Media / Buffer PhaseCheck->MediaPhase HeatTest Warm to 37°C & Sonicate (5 min) DMSOPhase->HeatTest Dilution Perform Serial Dilutions Keep DMSO ≤ 0.5% MediaPhase->Dilution In Vitro CoSolvent Use Co-solvent: PEG300 + Tween-80 MediaPhase->CoSolvent In Vivo Moisture Check DMSO for moisture Use Anhydrous DMSO HeatTest->Moisture Fails to dissolve

Solubility Troubleshooting Workflow for 5-Nitro-3-propoxy-1H-indazole

References

  • Compound Precipitation in High-Concentration DMSO Solutions - ResearchGate. Available at:[Link]

  • Dimethyl sulfoxide - Wikipedia. Available at: [Link]

  • Any suggestions for treating DMSO soluble compound in cell culture? - ResearchGate. Available at: [Link]

Sources

Troubleshooting

Reducing byproduct impurities in 5-Nitro-3-propoxy-1H-indazole synthesis

Technical Support Center: 5-Nitro-3-propoxy-1H-indazole Synthesis From the desk of the Senior Application Scientist Welcome, researchers and drug development professionals. This guide is designed to serve as a dedicated...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: 5-Nitro-3-propoxy-1H-indazole Synthesis

From the desk of the Senior Application Scientist

Welcome, researchers and drug development professionals. This guide is designed to serve as a dedicated resource for troubleshooting the synthesis of 5-Nitro-3-propoxy-1H-indazole. Achieving high purity is critical for downstream applications, yet the synthesis is often complicated by the formation of stubborn byproduct impurities. This document provides in-depth, experience-driven answers to common challenges, focusing on the causal relationships between reaction parameters and outcomes.

Troubleshooting Guide: Common Impurity Issues

This section addresses specific experimental problems in a direct question-and-answer format.

Q1: My final product is a mixture of isomers, with significant peaks corresponding to N-alkylated byproducts in my LC-MS and ¹H NMR. How do I improve the regioselectivity for the desired O-alkylation?

A1: This is the most common challenge in the synthesis of 3-alkoxyindazoles. The indazole ring possesses two nucleophilic nitrogen atoms (N1 and N2) in addition to the oxygen of the 3-hydroxy group (present as an alkoxide/phenoxide in the reaction).[1][2] Your alkylating agent (e.g., 1-bromopropane) is reacting at these undesired nitrogen sites.

Root Cause Analysis: The regioselectivity of alkylation (N vs. O) is a delicate balance of several factors, including the base, solvent, and temperature. The indazole anion is an ambident nucleophile, and its reactivity at different sites can be modulated.

  • The Base and Counter-ion: The choice of base determines the counter-ion (e.g., Na⁺, K⁺, Cs⁺). Harder cations like Na⁺ tend to coordinate more tightly with the "harder" oxygen atom of the 3-hydroxy group, promoting O-alkylation.[2][3] Softer, more polarizable cations may allow for more N-alkylation.

  • Solvent Effects: Polar aprotic solvents like DMF or THF are standard. They effectively solvate the cation, leaving a "naked" and highly reactive anion, which can sometimes lead to a mixture of products.[4]

  • Thermodynamic vs. Kinetic Control: N-alkylation is often the kinetically favored pathway, while O-alkylation can be the thermodynamically more stable product under certain conditions.[1]

Corrective Actions:

  • Optimize Your Base/Solvent System: The combination of sodium hydride (NaH) in an anhydrous polar aprotic solvent like tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF) is a well-established starting point that favors O-alkylation for similar systems.[1][3][4] NaH ensures irreversible deprotonation to form the sodium salt.

  • Control the Temperature: Add your alkylating agent (1-bromopropane) at a lower temperature (e.g., 0 °C) and then allow the reaction to slowly warm to room temperature or slightly above (e.g., 50-60 °C).[4] This can help favor the desired thermodynamic product over kinetic byproducts.

  • Order of Addition: Ensure you form the indazole salt completely before adding the alkylating agent. Add the base to your solution of 5-nitro-1H-indazol-3-ol and allow it to stir until hydrogen evolution ceases (if using NaH) before introducing the propyl halide dropwise.

Q2: My reaction is very slow and often incomplete, leaving a large amount of unreacted 5-nitro-1H-indazol-3-ol starting material. What's causing this?

A2: Incomplete conversion is typically traced back to issues with reagents, reaction conditions, or a competing side reaction that consumes your reactants.

Root Cause Analysis:

  • Insufficient or Deactivated Base: Sodium hydride (NaH) is highly reactive with moisture. If your solvent or glassware is not perfectly dry, or if the NaH has been improperly stored, its activity will be compromised, leading to incomplete deprotonation of the starting material.

  • Elimination Side Reaction: Your base (the indazole anion) can act as a base in an E2 elimination reaction with the 1-bromopropane, forming propene gas.[5][6] This consumes both your nucleophile and electrophile without forming the desired product. Higher temperatures significantly favor this elimination pathway.[4]

  • Poor Solubility: The sodium salt of the indazole may have limited solubility in certain solvents, reducing its availability to react.

Corrective Actions:

  • Ensure Anhydrous Conditions: Use freshly distilled, anhydrous solvents. Dry all glassware in an oven before use. Handle NaH under an inert atmosphere (e.g., nitrogen or argon).

  • Use a Slight Excess of Reagents: Employ a slight molar excess of both the base (e.g., 1.1 equivalents) and the alkylating agent (e.g., 1.2 equivalents) to drive the reaction to completion.

  • Moderate the Temperature: As noted, high temperatures promote elimination. If you suspect elimination is the cause of low yield, try running the reaction at a lower temperature for a longer duration.[4]

  • Choose the Right Solvent: DMF is often a better choice than THF for solubility of the intermediate salts.

Frequently Asked Questions (FAQs)

  • Q: What are the primary byproduct structures I should be looking for?

    • A: The three most common byproducts are the two N-alkylated regioisomers (1-propyl-5-nitro-1H-indazol-3-one and 2-propyl-5-nitro-2H-indazol-3-one) and any unreacted starting material (5-nitro-1H-indazol-3-ol). The N-alkylated products are isomers of your desired product and will have the same mass-to-charge ratio (m/z) in mass spectrometry.

  • Q: How can I distinguish between the desired O-alkylated product and the N-alkylated isomers?

    • A: ¹H NMR Spectroscopy is the most definitive method. The chemical shifts of the protons on the indazole ring are highly sensitive to the position of substitution. Specifically, the proton at the 4-position (adjacent to the nitro group) will show a distinct chemical shift depending on whether alkylation occurred at O, N1, or N2. Consultation with reference spectra or 2D NMR experiments (like HMBC) can confirm the structures.[1] Chromatography (HPLC/UPLC) can separate the isomers, but will not identify them without reference standards.[7]

  • Q: What is the recommended purification strategy to remove these byproducts?

    • A: Column chromatography on silica gel is the most effective method for separating the desired O-alkylated product from the N-alkylated isomers and unreacted starting material. A gradient elution system, typically starting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity, is usually required. Recrystallization can also be effective if a suitable solvent system is found that selectively crystallizes the desired product.[8]

  • Q: How does the choice of the propyl source (e.g., 1-bromopropane vs. 1-iodopropane vs. propyl tosylate) affect the reaction?

    • A: The reactivity of alkyl halides in SN2 reactions follows the trend I > Br > Cl. Using 1-iodopropane will result in a faster reaction but may also increase the rate of side reactions. Propyl tosylate is also an excellent leaving group and can be a good alternative to halides.[3][9] The choice should be based on a balance of reactivity, cost, and the propensity for side reactions under your optimized conditions.

Data & Protocols

Table 1: Influence of Reaction Parameters on Propoxylation
ParameterRecommendationRationalePotential Issue if Deviated
Base Sodium Hydride (NaH)Irreversibly forms the "hard" sodium salt, favoring O-alkylation.[3][4]Weaker bases (e.g., K₂CO₃) may not fully deprotonate, leading to incomplete reaction.
Solvent Anhydrous DMF or THFPolar aprotic solvents facilitate SN2 reactions by solvating the cation.[4]Protic solvents (e.g., ethanol) will be deprotonated and compete in the reaction.[6]
Temperature 0 °C to 50-60 °CMinimizes the E2 elimination side reaction and favors the thermodynamic product.[4]Higher temperatures (>80 °C) significantly increase the rate of elimination, reducing yield.[5]
Alkylating Agent 1-BromopropaneGood balance of reactivity and cost. Primary halide minimizes elimination.[9]Secondary/tertiary halides would lead almost exclusively to elimination products.[6][10]
Protocol 1: Optimized Synthesis of 5-Nitro-3-propoxy-1H-indazole

Materials:

  • 5-nitro-1H-indazol-3-ol

  • Sodium hydride (NaH), 60% dispersion in mineral oil

  • 1-Bromopropane

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate, Hexane (for workup and chromatography)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Brine

Procedure:

  • To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂), add 5-nitro-1H-indazol-3-ol (1.0 eq).

  • Add anhydrous DMF (approx. 10 mL per gram of starting material). Stir to dissolve.

  • Cool the solution to 0 °C in an ice bath.

  • Carefully add NaH (1.1 eq) portion-wise. Caution: Hydrogen gas is evolved.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour, or until gas evolution ceases. The solution should change color, indicating salt formation.

  • Cool the reaction mixture back down to 0 °C.

  • Add 1-bromopropane (1.2 eq) dropwise via syringe over 10-15 minutes.

  • Allow the reaction to warm to room temperature and then heat to 50-60 °C. Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the mixture to room temperature and cautiously quench by the slow addition of saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and dilute with ethyl acetate and water.

  • Separate the layers. Wash the organic layer with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the resulting crude solid by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Visualizations

Reaction & Byproduct Pathways

Synthesis_Byproducts SM 5-Nitro-1H-indazol-3-ol Salt Indazole Sodium Salt (Ambident Nucleophile) SM->Salt + Base Base NaH AlkylHalide 1-Bromopropane Product Desired Product 5-Nitro-3-propoxy-1H-indazole (O-Alkylation) Salt->Product + Alkyl Halide (Favored) N1_Impurity N1-Alkylated Byproduct Salt->N1_Impurity + Alkyl Halide (Side Reaction) N2_Impurity N2-Alkylated Byproduct Salt->N2_Impurity + Alkyl Halide (Side Reaction) Elimination Propene + NaBr (Elimination) Salt->Elimination + Alkyl Halide (Side Reaction)

Caption: Primary reaction pathway and competing side reactions.

Troubleshooting Flowchart

Troubleshooting_Flowchart node_q node_q node_a node_a start Analysis Shows Low Purity q1 What is the main impurity? start->q1 q1->q1_opt1 Isomers (Same MW as Product) q1->q1_opt2 Unreacted Starting Material a1 1. Switch to NaH as base. 2. Add alkyl halide at 0°C. 3. Ensure complete salt formation before adding halide. q1_opt1->a1 q2 Is yield also low? q1_opt2->q2 a2_yes Suspect E2 Elimination. 1. Lower reaction temperature. 2. Use a primary alkyl halide only. 3. Confirm anhydrous conditions. q2->a2_yes Yes a2_no Reagent issue. 1. Use fresh, dry NaH. 2. Ensure anhydrous solvent. 3. Use slight excess of reagents (1.1-1.2 eq). q2->a2_no No

Caption: Decision tree for troubleshooting common synthesis issues.

References

  • Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. (n.d.). PMC. [Link]

  • Synthesis and Biological Properties of New 5-nitroindazole Derivatives. (2005). PubMed. [Link]

  • Williamson ether synthesis. (n.d.). Wikipedia. [Link]

  • Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. (n.d.). University College Cork. [Link]

  • Indazole, 5-nitro. (n.d.). Organic Syntheses Procedure. [Link]

  • Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. (2022). Thieme. [Link]

  • Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. (2024). Beilstein Journals. [Link]

  • Syntheses of 1-Aryl-5-nitro-1H-indazoles and a General One-Pot Route to 1-Aryl-1H-indazoles. (2018). PMC. [Link]

  • Metal-Free, Regiodivergent N-Alkylation of 1H-Indazoles Enabled by Brønsted Acid Catalysis. (2025). ACS Publications. [Link]

  • Williamson Ether Synthesis. (2022). ChemTalk. [Link]

  • A General, One-Step Synthesis of Substituted Indazoles using a Flow Reactor. (2011). ACS Publications. [Link]

  • Preparation and alkylation of nitroindazolylacetonitriles 4 and 5 with... (n.d.). ResearchGate. [Link]

  • A Suitable Functionalization of Nitroindazoles with Triazolyl and Pyrazolyl Moieties via Cycloaddition Reactions. (2019). MDPI. [Link]

  • Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-méthyl-5-nitroimidazole and 4 nitroimidazole as. (2022). Der Pharma Chemica. [Link]

  • The regioselective Alkylation of some Indazoles using Trialkyl Orthoformate. (n.d.). Connect Journals. [Link]

  • Synthesis of new fluorescent compounds from 5-nitro-1H- indazole. (n.d.). Semantic Scholar. [Link]

  • An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. (n.d.). PMC. [Link]

  • Syntheses of 1-Aryl-5-nitro-1H-indazoles and a General One-Pot Route to 1-Aryl-1H-indazoles. (2018). Semantic Scholar. [Link]

  • Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. (n.d.). PMC. [Link]

  • The Williamson Ether Synthesis. (2014). Master Organic Chemistry. [Link]

  • 10.6: Williamson Ether Synthesis. (2019). Chemistry LibreTexts. [Link]

  • A single method to analyse residues from five different classes of prohibited pharmacologically acti. (2021). Taylor & Francis Online. [Link]

  • CJST Synthesis of Pharmacologically Active Indazoles and Its Analogues: A Review. (n.d.). Carpathian Journal of Science and Technology. [Link]

  • Method for preparing 1H-indazole derivative. (n.d.).
  • Indazole synthesis. (n.d.). Organic Chemistry Portal. [Link]

  • Various Analytical Techniques used for Nitrosamine impurities in Pharmaceutical Dosage Forms: A Comprehensive Review. (n.d.). ResearchGate. [Link]

  • Analytical Methods. (2025). OPUS. [Link]

Sources

Optimization

Technical Support Center: Scale-Up Optimization for 5-Nitro-3-propoxy-1H-indazole

Welcome to the Technical Support Center. As drug development professionals and process chemists scale up the synthesis of 5-Nitro-3-propoxy-1H-indazole , the primary bottleneck is achieving strict regiocontrol.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As drug development professionals and process chemists scale up the synthesis of 5-Nitro-3-propoxy-1H-indazole , the primary bottleneck is achieving strict regiocontrol. The starting material, 5-nitro-1H-indazol-3-ol, is notoriously difficult to alkylate selectively due to its tautomeric nature.

This guide is engineered to provide field-proven insights, mechanistic troubleshooting, and self-validating protocols to ensure >98% regioselectivity during kilogram-scale propylation.

Part 1: Mechanistic Workflow & Tautomeric Control

Understanding the intrinsic equilibrium of the indazole core is the foundation of scale-up success. The diagram below illustrates how reagent selection dictates the nucleophilic pathway.

Workflow SM 5-Nitro-1H-indazol-3-ol (Tautomeric Equilibrium) TautO Enol Form (Hard O-Nucleophile) SM->TautO Tautomerization TautN Keto Form (Soft N-Nucleophile) SM->TautN Tautomerization PathO Mitsunobu (n-PrOH, DIAD, PPh3) or Ag2CO3 / n-PrBr TautO->PathO PathN Standard SN2 (K2CO3, n-PrI, DMF) TautN->PathN ProdO 5-Nitro-3-propoxy-1H-indazole (Target: >95% Regioselectivity) PathO->ProdO Regioselective ProdN N1/N2-Propyl Byproducts (Major Impurities) PathN->ProdN Uncontrolled

Reaction pathways for 5-nitro-1H-indazol-3-ol propylation highlighting regioselectivity control.

Part 2: Troubleshooting & FAQs

Q: Why does standard propylation of 5-nitro-1H-indazol-3-ol result in low yields and high N-alkylated impurities? A: The starting material exists in a tautomeric equilibrium with its keto form, 5-nitro-1,2-dihydro-3H-indazol-3-one . According to Hard-Soft Acid-Base (HSAB) theory, the nitrogen atoms (N1 and N2) act as "soft" nucleophiles, while the oxygen (O3) is a "hard" nucleophile. When using standard SN2 conditions (e.g., K2CO3 with propyl iodide in DMF), the soft electrophile preferentially attacks the softer nitrogen atoms, leading to N1/N2-propyl byproducts. To achieve >95% O-alkylation, you must alter the mechanistic pathway by using either silver-mediated shielding or the Mitsunobu reaction 1.

Q: How do I optimize the solvent and base for scale-up to ensure regioselective O-propylation? A: The choice of base and solvent dictates the tautomeric distribution and the coordination state of the intermediate anion. Silver salts (e.g., Ag2CO3) are highly azaphilic; they coordinate to the N1/N2 positions, sterically and electronically blocking them, thereby forcing the electrophile to react at the O3 position. Alternatively, the Mitsunobu reaction bypasses base-mediated SN2 entirely, utilizing a phosphonium intermediate that strongly favors the hard oxygen nucleophile 2.

Quantitative Comparison of Alkylation Conditions
ConditionReagentsSolventTypical O:N RatioScale-Up Viability
Standard SN2 K2CO3, n-PrIDMF15:85Low (Requires complex chromatography)
Hard Electrophile Cs2CO3, n-PrOTsAcetone60:40Moderate (Incomplete regioselectivity)
Silver-Mediated Ag2CO3, n-PrBrToluene92:8Low (High cost of Ag, heavy metal waste)
Mitsunobu PPh3, DIAD, n-PrOHTHF>98:2High (Highly regioselective, scalable)

Q: The Mitsunobu route is optimal for regioselectivity, but how do we handle the triphenylphosphine oxide (TPPO) byproduct on a kilogram scale? A: TPPO is notoriously difficult to remove via standard crystallization because it often co-precipitates with the product. For scale-up, we utilize a chemical complexation strategy. By adding anhydrous magnesium chloride (MgCl2) to the post-reaction mixture, TPPO forms a highly insoluble MgCl2-TPPO coordination complex. This shifts the downstream processing from a costly chromatographic separation to a simple, scalable filtration step.

Part 3: Standard Operating Procedure (SOP)

Scalable Mitsunobu O-Propylation of 5-Nitro-1H-indazol-3-ol

Objective: Synthesize 5-nitro-3-propoxy-1H-indazole (>98% purity) on a 1.0 kg scale.

Step 1: System Purge & Reagent Charging
  • Action: Charge a 20 L jacketed glass reactor with 5-nitro-1H-indazol-3-ol (1.0 kg, 5.58 mol) and triphenylphosphine (1.75 kg, 6.70 mol, 1.2 eq). Add anhydrous Tetrahydrofuran (THF) (10 L) and n-propanol (0.50 L, 6.70 mol, 1.2 eq). Stir at 250 rpm under an N2 atmosphere until a uniform suspension is achieved.

  • Causality: Anhydrous conditions are critical; ambient moisture will hydrolyze the DIAD-PPh3 betaine intermediate, stalling the reaction and consuming expensive reagents.

  • Self-Validating Check: Perform a Karl Fischer (KF) titration of the mixture. Do not proceed unless water content is < 0.05% .

Step 2: Temperature-Controlled DIAD Addition
  • Action: Cool the reactor to 0–5 °C using the chiller jacket. Slowly dose Diisopropyl azodicarboxylate (DIAD) (1.32 L, 6.70 mol, 1.2 eq) via an addition funnel over 2 hours.

  • Causality: The formation of the Mitsunobu betaine is highly exothermic. Rapid addition leads to thermal degradation of the active intermediate and increased formation of hydrazine byproducts.

  • Self-Validating Check: Monitor internal thermocouples to ensure the temperature remains < 15 °C . A distinct color change to deep yellow/orange visually confirms betaine formation.

Step 3: Reaction Maturation & Monitoring
  • Action: Allow the mixture to warm to 20 °C and stir for 4 hours.

  • Causality: The O-alkylation step requires sufficient time for the bulky phosphonium intermediate to undergo nucleophilic attack by the indazole oxygen.

  • Self-Validating Check: Pull a sample for HPLC analysis. The reaction is deemed complete only when unreacted 5-nitro-1H-indazol-3-ol is < 1.0% AUC .

Step 4: Quench & TPPO Precipitation
  • Action: Add anhydrous MgCl2 (0.64 kg, 6.70 mol) to the reactor and heat to 60 °C for 2 hours. Cool the reactor back to 0 °C.

  • Causality: MgCl2 specifically coordinates with the phosphoryl oxygen of TPPO, creating a rigid, insoluble lattice that precipitates out of the THF solution, eliminating the need for silica gel chromatography.

  • Self-Validating Check: The suspension will become thick and white. Filter through a Nutsche filter; analyze the filtrate via 31P NMR to ensure TPPO is < 5% .

Step 5: Isolation & Drying
  • Action: Concentrate the filtrate under reduced pressure (40 °C, 50 mbar) to 20% of its original volume. Add Isopropanol (5 L) to induce crystallization. Filter, wash with cold isopropanol (2 L), and dry in a vacuum oven at 50 °C.

  • Causality: Isopropanol acts as an anti-solvent for the indazole product while keeping residual DIAD byproducts and trace TPPO in solution.

  • Self-Validating Check: The final product should yield white to pale-yellow crystals. Validate success via HPLC (Target: >98% purity ) and verify the absence of the N-alkylated isomer via 1H NMR (absence of N-CH2 shifts around ~4.2 ppm).

References

  • Benchchem.5-Nitro-1,2-dihydro-3H-indazol-3-one: A Comprehensive Technical Guide for Researchers.
  • Thieme Connect.
  • ACS Omega.

Sources

Troubleshooting

Best purification and recrystallization techniques for crude 5-Nitro-3-propoxy-1H-indazole

Welcome to the Application Support Center for Indazole Chemistry . As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical challenges associated with the isol...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center for Indazole Chemistry . As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical challenges associated with the isolation and purification of 5-Nitro-3-propoxy-1H-indazole .

Due to the complex reactivity of the indazole core, crude reaction mixtures often contain a challenging matrix of regioisomers. This guide bridges the gap between theoretical mechanistic chemistry and field-proven laboratory workflows, ensuring your purification protocols are both self-validating and highly reproducible.

Mechanistic Causality: Understanding Your Crude Mixture

The primary challenge in synthesizing 5-Nitro-3-propoxy-1H-indazole lies in the ambident nature of the starting material, 5-nitro-1H-indazol-3-ol. In solution, this precursor exists in a tautomeric equilibrium with its keto form, 5-nitro-1,2-dihydro-3H-indazol-3-one[1].

When subjected to alkylation (e.g., using propyl bromide and a base), the delocalized anion can react at three distinct nucleophilic sites: the N1 atom, the N2 atom, or the O3 atom[2]. While specific conditions—such as Mitsunobu-type reactions using (cyanomethylene)triphenylphosphorane (CMPP)—can drive regioselective O-alkylation[3], standard basic alkylation inevitably produces a crude mixture of all three regioisomers. Understanding the distinct electronic properties of these isomers is the key to designing a successful purification strategy.

G A 5-Nitro-1H-indazol-3-ol (Ambident Nucleophile) B Propylation Reagents (Base + Propyl Halide) A->B C 5-Nitro-3-propoxy-1H-indazole (Target O-Alkylation) B->C Regioselective Conditions D 1-Propyl-5-nitro-1H-indazol-3-ol (N1-Alkylated Byproduct) B->D Competing Pathway E 2-Propyl-5-nitro-indazol-3-one (N2-Alkylated Byproduct) B->E Competing Pathway

Reaction pathways showing competing N- and O-alkylation of 5-nitro-1H-indazol-3-ol.

Isomeric Profiling & Quantitative Data

To effectively separate the target from its byproducts, we must exploit their differences in polarity and hydrogen-bonding capacity. The O-alkylated target masks the strong hydrogen-bond donor (OH), significantly lowering its Topological Polar Surface Area (TPSA) compared to the N-alkylated byproducts[4].

CompoundAlkylation SiteTPSA (Ų)Relative Polarity (Silica)Solubility Profile (Non-Polar Solvents)
5-Nitro-3-propoxy-1H-indazole O3 (Target) 83.7 [4]Low (Elutes First) High in Toluene / Moderate in Heptane
2-Propyl-5-nitro-indazol-3-oneN2 (Byproduct)~92.0Medium (Elutes Second)Low in Toluene / Insoluble in Heptane
1-Propyl-5-nitro-1H-indazol-3-olN1 (Byproduct)~95.0High (Elutes Last)Low in Toluene / Insoluble in Heptane

Troubleshooting & FAQs

Q1: My TLC shows three distinct spots after the alkylation reaction. How do I ensure I isolate the correct O-alkylated product? A: The O-alkylated product (5-Nitro-3-propoxy-1H-indazole) will consistently be the least polar spot (highest Rf value) on normal-phase silica gel. Because O-alkylation removes the strongly interacting hydroxyl group, the molecule loses a critical hydrogen-bond donor that would otherwise anchor it to the silanol groups of the stationary phase. The N-alkylated indazolones retain strong dipole moments and will elute significantly later.

Q2: What is the most effective solvent system for recrystallizing crude 5-Nitro-3-propoxy-1H-indazole to >99% purity? A: A two-solvent (solvent/anti-solvent) system using Toluene and Heptane is highly recommended. Toluene readily dissolves the lipophilic propoxy-indazole core at elevated temperatures. Heptane acts as an aggressive anti-solvent because the highly polar nitro group strongly rejects aliphatic hydrocarbons. As the toluene cools, the sharp drop in solubility forces the target compound to crystallize rapidly, while the more polar N-alkylated impurities remain crashed out in the initial filtration or stay dissolved in trace amounts.

Q3: My crude product is a dark, tarry solid. How do I remove these highly colored impurities before recrystallization? A: Dark colors in nitro-aromatic synthesis usually indicate trace oxidative degradation or nitro-reduction byproducts. Before recrystallization, dissolve the crude mass in ethyl acetate and treat it with 10% w/w activated charcoal (Norit) at 50°C for 15 minutes. Filter this hot mixture through a short pad of Celite. This self-validating step ensures that colored polymeric impurities are physically trapped before they can co-crystallize with your target API intermediate.

Validated Experimental Workflows

Protocol A: Chromatographic Enrichment (Isomer Separation)

Purpose: To separate the O-alkylated target from N-alkylated byproducts and unreacted starting material.

  • Sample Loading: Dissolve the crude reaction mixture in a minimal volume of Dichloromethane (DCM). Dry-load the sample onto Celite if the crude is too viscous.

  • Column Equilibration: Pack a silica gel column and equilibrate with 100% Hexanes.

  • Gradient Elution:

    • Begin elution with 95:5 Hexanes:Ethyl Acetate.

    • Gradually increase the gradient to 80:20 Hexanes:Ethyl Acetate.

  • Fraction Collection: The target 5-Nitro-3-propoxy-1H-indazole will elute first (typically around 85:15 Hex/EtOAc). Monitor via UV (254 nm).

  • Concentration: Pool the fractions containing the highest Rf spot and concentrate under reduced pressure to yield an enriched, pale-yellow solid.

Protocol B: Two-Solvent Recrystallization (Final Polishing)

Purpose: To achieve >99% HPLC purity and optimal crystalline morphology.

  • Dissolution: Transfer the chromatographically enriched solid to a round-bottom flask. Add Toluene (approx. 5-7 volumes relative to the mass of the solid).

  • Heating: Heat the suspension to 85°C under stirring until complete dissolution is achieved. (If the solution remains cloudy, perform a hot filtration to remove insoluble N-alkylated polymers).

  • Anti-Solvent Addition: While maintaining the temperature at 80-85°C, add Heptane dropwise until the solution becomes faintly turbid (the cloud point).

  • Clarification: Add 1-2 drops of Toluene just until the solution turns clear again.

  • Controlled Cooling: Remove the heat source and allow the flask to cool to room temperature undisturbed over 4 hours. Causality note: Slow cooling prevents solvent occlusion within the crystal lattice, ensuring high purity.

  • Isolation: Chill the flask in an ice bath (4°C) for 1 hour to maximize yield. Filter the resulting crystals via a Büchner funnel, wash with ice-cold Heptane (2 volumes), and dry in a vacuum oven at 45°C overnight.

References

  • Thieme Connect. Product Class 2: 1H- and 2H-Indazoles. Science of Synthesis. Available at:[Link]

  • Thieme Connect. 1H- and 2H-Indazoles (Update 2011). Science of Synthesis. Available at:[Link]

Sources

Optimization

Preventing degradation of 5-Nitro-3-propoxy-1H-indazole during long-term storage

Welcome to the Technical Support Center for handling 5-Nitro-3-propoxy-1H-indazole . This guide is designed for research scientists and drug development professionals who require rigorous, self-validating protocols to ma...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for handling 5-Nitro-3-propoxy-1H-indazole . This guide is designed for research scientists and drug development professionals who require rigorous, self-validating protocols to maintain the chemical integrity of this compound during long-term storage and high-throughput screening (HTS) workflows.

Part 1: Core Troubleshooting & Causality FAQs

Q1: My stock solution of 5-Nitro-3-propoxy-1H-indazole in DMSO turned dark yellow/brown after a few weeks at room temperature. What caused this? The Causality: The discoloration is a direct result of the photodegradation of the nitroaromatic system. When exposed to ambient or UV light, nitroaromatic compounds undergo an ultrafast intersystem crossing (ISC) from the singlet excited state (1ππ) to the triplet manifold (3ππ)[1]. This highly reactive triplet state serves as a gateway for NO• radical dissociation and subsequent complex reductions or polymerizations, which manifest as a darkening of the solution[1]. Furthermore, DMSO is highly hygroscopic; absorbed atmospheric water can accelerate these degradation pathways. The Solution: Always store solutions in amber glass vials to provide actinic shielding. For long-term storage, solutions must be kept at 2–8°C or -20°C, and ideally prepared fresh[2].

Q2: LC-MS analysis of my solid batch shows a growing impurity mass corresponding to [M-42]+. What is this degradation product, and how do I prevent it? The Causality: A mass loss of 42 Da typically corresponds to the loss of a propyl group, resulting in the formation of 5-nitro-1H-indazol-3-ol. While the indazole pyrazole ring itself is thermodynamically exceptionally stable[3], the 3-propoxy ether linkage is vulnerable to nucleophilic attack or acid/base-catalyzed hydrolysis. If the solid compound is repeatedly exposed to temperature fluctuations, trace condensation forms in the vial. This microscopic moisture, combined with any trace impurities, catalyzes the cleavage of the ether bond. The Solution: Store the solid compound in a desiccator. Before sealing the primary container, purge the headspace with high-purity Argon. Argon is denser than air and Nitrogen, allowing it to settle directly over the powder and create an impenetrable blanket against atmospheric moisture and oxygen[2].

Q3: Should I store this compound as a solid powder or as a pre-made stock solution for my assays? The Causality: Thermodynamic stability dictates that the solid state is significantly less prone to both photolysis and hydrolysis. In solution, increased molecular mobility drastically raises the collision frequency between the compound and dissolved oxygen, trace water, and photons. The Solution: Store the bulk material as a lyophilized solid at -20°C. Only prepare working solutions (e.g., 10 mM in anhydrous DMSO) immediately prior to use. If pre-made solutions are strictly required, aliquot them into single-use volumes to completely eliminate freeze-thaw cycles, which introduce condensation and drive hydrolysis.

Part 2: Quantitative Stability Matrix

The following table summarizes the expected stability of 5-Nitro-3-propoxy-1H-indazole under various storage conditions, allowing for rapid comparison and workflow planning.

Storage StateTemperatureLight ExposureAtmosphereEstimated Shelf-LifePrimary Degradation Pathway
Solid (Bulk) -20°CProtected (Dark)Argon Purged> 24 MonthsNone (Stable)
Solid (Bench) 20°C (RT)Ambient LightAmbient Air3–6 MonthsSlow Photodegradation / Oxidation
Solution (DMSO) -20°CProtected (Dark)Inert (N₂/Ar)6–12 MonthsTrace Hydrolysis (if moisture present)
Solution (DMSO) 2–8°CProtected (Dark)Ambient Air1–3 MonthsOxidation / Hydrolysis
Solution (DMSO) 20°C (RT)Ambient LightAmbient Air< 1 WeekRapid Photolysis (NO• dissociation)

Part 3: Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies incorporate self-validating quality control steps. Do not skip the validation steps, as they provide the baseline metrics required to prove the compound has not degraded prior to your critical experiments.

Protocol A: Aliquoting and Inerting Solid Stocks

Objective: Prevent moisture condensation and oxygen exposure during the handling of bulk powders.

  • Thermal Equilibration: Remove the bulk vial from the -20°C freezer and place it in a desiccator at room temperature for at least 2 hours before opening. Causality: Opening a cold vial in ambient air immediately condenses atmospheric moisture onto the powder, initiating ether hydrolysis.

  • Controlled Aliquoting: Transfer the required mass into pre-weighed, amber glass vials. Perform this step inside a glove box or a low-humidity environment (<20% RH).

  • Argon Purging: Insert a gentle stream of high-purity Argon gas into the headspace of the new vial for 10–15 seconds. Causality: Argon displaces the lighter oxygen and moisture-laden air, preventing oxidative degradation[2].

  • Sealing & Storage: Cap tightly with PTFE-lined lids, seal with Parafilm, and immediately return to -20°C storage.

Protocol B: Preparation of Anhydrous Stock Solutions

Objective: Create HTS-ready solutions while mitigating photolytic and hydrolytic risks.

  • Solvent Preparation: Use only anhydrous DMSO (packaged under Argon). Add activated 3Å molecular sieves to the DMSO bottle 24 hours prior to use to scavenge any residual water.

  • Low-Light Dissolution: Turn off overhead fluorescent lights and work under dim or red-filtered light. Dissolve the solid 5-Nitro-3-propoxy-1H-indazole to the desired concentration (e.g., 10 mM).

  • Self-Validation (Quality Control): Immediately take a 10 µL aliquot, dilute to 1 µM in Acetonitrile/Water, and run a baseline LC-MS and UV-Vis scan (focusing on the intact [M+H]+ mass and the characteristic nitroaromatic UV absorption bands). Save this T=0 spectra.

  • Single-Use Aliquoting: Dispense the remaining solution into single-use amber microcentrifuge tubes. Purge each tube with Argon, cap, and freeze at -20°C.

  • Usage: Thaw a single tube for an experiment and discard any unused portion. Never refreeze. Compare future experimental anomalies against your T=0 LC-MS baseline to rule out compound degradation.

Part 4: Degradation & Prevention Visualization

The following diagram maps the logical relationship between the chemical vulnerabilities of 5-Nitro-3-propoxy-1H-indazole and the corresponding preventative workflows.

G cluster_degradation Primary Degradation Pathways cluster_prevention Storage & Prevention Workflow Compound 5-Nitro-3-propoxy-1H-indazole Photo Photodegradation (UV/Vis Light) Compound->Photo Light Exposure Hydro Ether Hydrolysis (Moisture/pH) Compound->Hydro Water/Humidity Storage Optimal Storage Conditions Compound->Storage Controlled Handling Radical Nitro Reduction & Radical Formation Photo->Radical 1ππ* to 3ππ* ISC Cleavage Cleavage to 5-nitro-1H-indazol-3-ol Hydro->Cleavage Nucleophilic Attack Actinic Actinic Shielding (Amber Vials) Storage->Actinic Desiccation Desiccation & Argon Purge Storage->Desiccation Temp Temperature Control (2-8°C or -20°C) Storage->Temp Actinic->Photo Blocks Desiccation->Hydro Prevents

Degradation pathways of 5-Nitro-3-propoxy-1H-indazole and preventative storage workflows.

References

  • Stability issues of 6-Nitro-1H-indazole-3-carbaldehyde in solution. Benchchem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHX5K1kC4se4JufNGfrnEs_erhnmJnIXe90rwaiWh9m4aca8-SIgQg3P8ittmbqp_RotazZUT0-npJ_pvjOLiGFE5x1ZwDdgzRPKIJJ-pfZjTj3WYYSEC7-njmHPvZbijiO1u_ZWmnH8JdlAMeghOqf0yBLB0Su9QI8Y-XT6gq4bayvAikfBBDGNTs2mEcA9C8drIOju_DzVjJ1IlqdaYI=]
  • Relaxation and Photochemistry of Nitroaromatic Compounds: Intersystem Crossing through 1ππ* to Higher 3ππ* States, and NO• Dissociation in 9-Nitroanthracene. The Journal of Physical Chemistry A - ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGrv_5x-8v_kdCxbdvnBZUrVx9YrrcjcJ3Bf0AuegkLEPCDZC6P4vu_SFrjdXtSs4b2KNOzDwTVjME2hB2DalWf42J9Mps6egZ4GYNUMd8bLJNiQftuC81OAwyLWUDZ4vem15hXBcWsvx3C2A==]
  • Product Class 2: 1 H - and 2 H -Indazoles. Thieme-Connect.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFlUXLooW94gmuQOCmqWa9RxMFoSbbQGd2nz2yGynigqUOOcfrHUh3Xg5BvykEwosLsly2lYVG1mphT-wl9C3E3TQtLeh7asaTaqTxxlIAHCwOFI1d2cFa_Notpg1Ha5cIF5AcrGR1kN9fEkECSZLP8J8UIHY_-K3Q-EGeTkM9ZWaENik3l]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Spectroscopic Validation of 5-Nitro-3-propoxy-1H-indazole using 1H and 13C NMR

For researchers, medicinal chemists, and professionals in drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor. This guide provides an in-depth, experi...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers, medicinal chemists, and professionals in drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor. This guide provides an in-depth, experience-driven approach to the validation of 5-Nitro-3-propoxy-1H-indazole using 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy. We will move beyond a simple recitation of expected peaks to a holistic analysis that incorporates predictive data, comparative analysis with structurally similar compounds, and a robust validation workflow grounded in international standards.

The Critical Role of NMR in Structural Elucidation

In the synthesis of complex heterocyclic compounds like 5-Nitro-3-propoxy-1H-indazole, the potential for isomeric impurities or unexpected rearrangements necessitates a powerful analytical tool for structural verification. NMR spectroscopy provides an unparalleled, non-destructive window into the molecular architecture, allowing for the precise mapping of atomic connectivity. This guide will demonstrate how to leverage 1H and 13C NMR not just for confirmation, but for a comprehensive quality assessment of the synthesized compound.

Predicting the Spectroscopic Signature of 5-Nitro-3-propoxy-1H-indazole

A critical first step in NMR validation is to predict the expected spectrum based on the molecule's structure. The electron-withdrawing nature of the nitro group and the electron-donating effect of the propoxy group will significantly influence the chemical shifts of the aromatic protons and carbons in the indazole ring.[1]

Predicted ¹H NMR Spectrum

The aromatic region of the ¹H NMR spectrum is anticipated to show three distinct signals corresponding to the protons on the benzene ring of the indazole core. The strong deshielding effect of the nitro group at the 5-position will cause the proton at the 4-position (H-4) to appear at the most downfield chemical shift, likely as a doublet.[1] The protons at the 6 and 7-positions will also exhibit characteristic splitting patterns. The propoxy group will present three signals: a triplet for the terminal methyl group, a sextet for the methylene group adjacent to the methyl, and a triplet for the methylene group attached to the oxygen atom, with the latter being the most deshielded of the three.[2]

Predicted ¹³C NMR Spectrum

In the ¹³C NMR spectrum, the carbon atom directly attached to the nitro group (C-5) is expected to be significantly downfield.[1] The carbon bearing the propoxy group (C-3) will also be deshielded. The carbons of the propoxy group will appear in the aliphatic region of the spectrum.

Experimental Protocol for High-Quality NMR Data Acquisition

The quality of the NMR data is paramount for accurate structural validation. The following protocol is designed to yield high-resolution spectra suitable for detailed analysis.

Step-by-Step Methodology
  • Sample Preparation :

    • Accurately weigh approximately 5-10 mg of the synthesized 5-Nitro-3-propoxy-1H-indazole.

    • Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean, dry NMR tube. The choice of solvent can influence chemical shifts, so consistency is key for comparative studies.[3]

    • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).[4][5]

  • NMR Spectrometer Parameters :

    • Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.

    • For ¹H NMR, acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. A spectral width of -1 to 9 ppm is recommended.[4]

    • For ¹³C NMR, a wider spectral window of -10 to 180 ppm is necessary.[4] Due to the lower natural abundance of ¹³C, a larger number of scans will be required.

Data Analysis and Validation: A Comparative Approach

Once high-quality spectra are obtained, the validation process involves a meticulous comparison of the experimental data with the predicted values and data from related compounds.

Table 1: Predicted vs. Hypothetical Experimental NMR Data for 5-Nitro-3-propoxy-1H-indazole (in DMSO-d₆)
¹H NMR Predicted δ (ppm)Hypothetical Experimental δ (ppm)MultiplicityIntegrationAssignment
Aromatic~8.88.83d1HH-4
~8.28.21dd1HH-6
~7.87.79d1HH-7
NH~13.513.55br s1HNH
Propoxy~4.44.42t2H-OCH₂-
~1.91.91sext2H-CH₂-
~1.01.03t3H-CH₃
¹³C NMR Predicted δ (ppm)Hypothetical Experimental δ (ppm)Assignment
Aromatic~143143.5C-5 (C-NO₂)
~155155.2C-3 (C-O)
~141141.1C-7a
~122122.3C-3a
~120120.5C-4
~118118.8C-6
~111111.4C-7
Propoxy~7070.3-OCH₂-
~2222.5-CH₂-
~1010.8-CH₃

Note: Predicted values are based on the analysis of similar nitroindazole structures and general chemical shift principles.[1][2][6][7]

Identifying Potential Impurities and Isomers

A key aspect of NMR validation is the identification of any impurities. Common impurities in the synthesis of substituted indazoles can include starting materials, regioisomers, or byproducts from side reactions.[8][9] For example, the presence of a different set of aromatic signals could indicate the formation of a different nitroindazole isomer (e.g., 4-nitro, 6-nitro, or 7-nitro).[10][11] The absence of the propoxy signals would suggest the presence of the unreacted 5-nitro-1H-indazole precursor.

Visualizing the Validation Workflow

A systematic workflow ensures a comprehensive and reproducible validation process.

NMR_Validation_Workflow cluster_synthesis Synthesis & Purification cluster_nmr NMR Analysis cluster_validation Data Validation Synthesis Synthesis of 5-Nitro-3-propoxy-1H-indazole Purification Purification (e.g., Chromatography) Synthesis->Purification SamplePrep Sample Preparation (Solvent, Standard) Purification->SamplePrep Acquisition 1H & 13C NMR Data Acquisition SamplePrep->Acquisition Processing Data Processing (Phasing, Baseline Correction) Acquisition->Processing Comparison Compare Experimental vs. Predicted Data Processing->Comparison Prediction Predict Expected Spectra Prediction->Comparison Impurity Impurity & Isomer Analysis Comparison->Impurity Structure Structure Confirmation Impurity->Structure

Figure 1: A streamlined workflow for the NMR validation of a synthesized compound.

Conclusion

The validation of 5-Nitro-3-propoxy-1H-indazole by ¹H and ¹³C NMR spectroscopy is a multi-faceted process that relies on predictive analysis, high-quality data acquisition, and meticulous comparison with expected and known spectral data. By following the principles and protocols outlined in this guide, researchers can confidently and rigorously confirm the structure and purity of their synthesized compounds, ensuring the integrity of their subsequent research and development efforts.

References

  • Updating IUPAC spectroscopy recommendations and data standards. (2016). IUPAC. [Link]

  • Further conventions for NMR shielding and chemical shifts (IUPAC Recommendations 2008). (2008). Pure and Applied Chemistry. [Link]

  • IUPAC-IUBMB-IUPAB Inter-Union Task Group on the standardization of data bases of protein and nucleic acid structures determined by NMR spectroscopy. (1998). Journal of Biomolecular NMR. [Link]

  • Synthesis of 1H-Indazoles from N-Tosylhydrazones and Nitroaromatic Compounds. Royal Society of Chemistry. [Link]

  • NMR Nomenclature. Nuclear Spin Properties and Conventions for Chemical Shifts (IUPAC Recommendations 2001). IUPAC. [Link]

  • RECOMMENDATIONS FOR THE PRESENTATION OF NMR STRUCTURES OF PROTEINS AND NUCLEIC ACIDS. Oldfield Group Website. [Link]

  • Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. (2022). The Journal of Organic Chemistry. [Link]

  • Supporting Information. Wiley-VCH. [Link]

  • Guide to NMR Method Development and Validation – Part I: Identification and Quantification. EU Reference Laboratories. [Link]

  • Guide to NMR Method Development and Validation – Part I: Identification and Quantification (update 2023). (2023). ResearchGate. [Link]

  • Recommended strategies for spectral processing and post-processing of 1D 1H-NMR data of biofluids with a particular focus on urine. PMC. [Link]

  • Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening. (2022). ACS Omega. [Link]

  • Characterization of 1 H NMR spectroscopic data and the generation of synthetic validation sets. (2009). Bioinformatics. [Link]

  • Spectroscopy of Ethers and Epoxides. (2025). Chemistry LibreTexts. [Link]

  • NMR Chemical Shift Values Table. (2024). Chemistry Steps. [Link]

  • Combination of 1H and 13C NMR Spectroscopy. Thieme. [Link]

  • Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PMC. [Link]

  • 1H-NMR Characterization of Epoxides Derived from Polyunsaturated Fatty Acids. (2016). The Marine Lipids Lab. [Link]

  • Synthesis of 1H-indazoles from N-tosylhydrazones and nitroaromatic compounds. Royal Society of Chemistry. [Link]

  • Syntheses of 1-Aryl-5-nitro-1H-indazoles and a General One-Pot Route to 1-Aryl-1H-indazoles. (2018). MDPI. [Link]

  • 13C NMR Chemical Shifts. (2021). Organic Chemistry Data. [Link]

  • Chemical shifts. University of Regensburg. [Link]

  • 13 C NMR of indazoles. (2016). ResearchGate. [Link]

  • 1H NMR Chemical Shifts. Organic Chemistry Data. [Link]

  • Synthesis and Biological Properties of New 5-nitroindazole Derivatives. (2005). PubMed. [Link]

  • Synthesis of 4-Thiazolidine Derivatives of 6-Nitroindazole: Pharmaceutical Importance. ResearchGate. [Link]

  • Synthesis and antimicrobial activities of some new nitroimidazole derivatives. (2003). PubMed. [Link]

  • Impurities and Degradation products. ArtMolecule. [Link]

  • Synthesis and biological properties of new 5-nitroindazole derivatives. ResearchGate. [Link]

Sources

Comparative

Reactivity Comparison Guide: 5-Nitro-3-propoxy-1H-indazole vs. 5-Nitro-1H-indazole

Executive Summary In the design of indazole-based pharmacophores, controlling regioselectivity during functionalization is a persistent challenge. The indazole core possesses two adjacent nitrogen atoms (N1 and N2) capab...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the design of indazole-based pharmacophores, controlling regioselectivity during functionalization is a persistent challenge. The indazole core possesses two adjacent nitrogen atoms (N1 and N2) capable of tautomerization, often leading to complex mixtures during alkylation or acylation.

This guide provides an objective, data-driven comparison between 5-Nitro-1H-indazole (the baseline building block) and 5-Nitro-3-propoxy-1H-indazole (a sterically modified derivative). By analyzing the interplay of steric hindrance and electronic effects—specifically the +M effect of the propoxy group versus the -I/-M effects of the nitro group—we demonstrate how C3-substitution fundamentally alters the molecule's reactivity profile, transforming non-selective alkylations into highly regioselective workflows.

Structural and Electronic Profiling

To understand the reactivity differences, we must first deconstruct the electronic and steric environments of both scaffolds.

5-Nitro-1H-indazole (Baseline)
  • Electronic Profile: The nitro group at C5 exerts strong electron-withdrawing effects (-I, -M), which deactivates the fused benzene ring toward Electrophilic Aromatic Substitution (EAS) and increases the acidity of the N1-proton.

  • Steric Profile: Position C3 is unsubstituted (C-H). This leaves the N2 position sterically accessible. Consequently, electrophiles can attack either N1 or N2, driven by a delicate balance of kinetic and thermodynamic control [1].

5-Nitro-3-propoxy-1H-indazole (Modified)
  • Electronic Profile: The propoxy group (-OCH₂CH₂CH₃) at C3 introduces an electron-donating resonance effect (+M) directly into the pyrazole ring. This partially counteracts the electron-withdrawing nature of the 5-nitro group, increasing the overall nucleophilicity of the pyrazole nitrogens.

  • Steric Profile: The bulky propyl chain creates a significant steric shield over the adjacent N2 position. This localized steric hindrance acts as a physical barrier, effectively blocking electrophilic attack at N2 and forcing functionalization exclusively to N1 [1].

Key Reactivity Comparisons

A. N-Alkylation Regioselectivity (N1 vs. N2)

The most critical difference between these two building blocks lies in their N-alkylation behavior. Direct alkylation of unsubstituted indazoles typically yields a mixture of 1-alkyl-1H-indazole and 2-alkyl-2H-indazole regioisomers.

Research demonstrates that while optimized conditions (NaH in THF) can improve N1 selectivity for standard indazoles, the introduction of a C3-substituent acts as a definitive regiocontrol element. The steric bulk of the C3-propoxy group forces the incoming electrophile away from N2, yielding >99% N1-alkylation [1]. In contrast, 5-Nitro-1H-indazole under identical conditions will still produce a measurable fraction of the N2-isomer due to the lack of C3-steric shielding.

N_Alkylation_Pathway A 5-Nitro-1H-indazole (Unsubstituted C3) B N1-Alkylated Product (Major) A->B NaH, Alkyl-X (Kinetic/Thermodynamic) C N2-Alkylated Product (Minor/Significant) A->C NaH, Alkyl-X (Sterically Accessible) D 5-Nitro-3-propoxy-1H-indazole (Propoxy at C3) E N1-Alkylated Product (Exclusive/ >99%) D->E NaH, Alkyl-X (Directed by C3 Sterics) F N2-Alkylated Product (Blocked by Sterics) D->F NaH, Alkyl-X (Steric Hindrance)

Mechanistic pathway showing how C3-propoxy steric bulk drives N1-alkylation regioselectivity.

B. Electrophilic Aromatic Substitution (EAS)

In the unsubstituted 5-Nitro-1H-indazole, the most nucleophilic carbon is C3. Reactions such as halogenation (bromination/iodination) or formylation will preferentially occur at this position [2].

In 5-Nitro-3-propoxy-1H-indazole, the C3 position is covalently blocked. Because the fused benzene ring is strongly deactivated by the 5-nitro group, the molecule becomes highly resistant to standard EAS conditions. This makes the 3-propoxy derivative an exceptionally stable scaffold for subsequent transformations that might otherwise cause unwanted side-reactions on the indazole core.

Quantitative Data Summary
Reactivity Parameter5-Nitro-1H-indazole5-Nitro-3-propoxy-1H-indazoleCausality / Mechanism
N1:N2 Alkylation Ratio (NaH/THF)~ 85:15 (Substrate dependent)> 99:1 Steric shielding of N2 by the C3-propoxy group prevents electrophilic attack [1].
Primary EAS Site C3 positionNone (Blocked)C3 is occupied; the benzene ring is deactivated by the 5-NO₂ group.
Pyrazole Nucleophilicity ModerateHigh +M resonance donation from the C3-oxygen enriches the pyrazole ring.
N1-H Acidity (pKa) Higher (More acidic)Lower (Less acidic)Electron donation from the propoxy group destabilizes the conjugate base slightly.

Experimental Methodologies

To validate the regioselective advantages of the C3-propoxy derivative, the following self-validating protocol is recommended for N-alkylation. This methodology utilizes sodium hydride in tetrahydrofuran (THF), a system proven to favor N1-alkylation by forming a highly reactive sodium indazolide intermediate [1].

Protocol: Regioselective N1-Alkylation of 5-Nitro-3-propoxy-1H-indazole

Rationale for Reagent Selection: NaH irreversibly deprotonates the indazole, preventing thermodynamic equilibration back to the starting material. THF is chosen as a polar, aprotic solvent that coordinates the sodium cation, leaving the indazolide anion highly nucleophilic.

Step-by-Step Procedure:

  • Preparation: Flame-dry a round-bottom flask under an argon atmosphere. Add 5-Nitro-3-propoxy-1H-indazole (1.0 equiv) and dissolve in anhydrous THF (0.2 M concentration).

  • Deprotonation: Cool the solution to 0 °C using an ice bath. Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) portion-wise. Causality: Cooling prevents localized exotherms that could lead to decomposition or side-reactions.

  • Activation: Stir the suspension at 0 °C for 30 minutes until hydrogen gas evolution ceases, indicating complete formation of the sodium indazolide.

  • Alkylation: Add the desired alkyl halide (e.g., benzyl bromide, 1.1 equiv) dropwise. Remove the ice bath and allow the reaction to warm to room temperature (20-25 °C).

  • Monitoring: Stir for 12 hours. Monitor via TLC (Hexanes:EtOAc, 3:1). The massive steric bulk of the propoxy group ensures that only the N1-alkylated spot will develop.

  • Quenching & Extraction: Quench the reaction safely by the slow addition of saturated aqueous NH₄Cl. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification: Purify via flash column chromatography to yield the pure N1-alkylated product.

Workflow Step1 Step 1: Deprotonation Add NaH to Indazole in anhydrous THF at 0°C Step2 Step 2: Alkylation Dropwise addition of Alkyl Halide (1.1 equiv) Step1->Step2 Step3 Step 3: Reaction Warm to RT, stir for 12 hours under Argon Step2->Step3 Step4 Step 4: Quench & Extract Quench with NH4Cl (aq), extract with EtOAc Step3->Step4 Step5 Step 5: Purification Silica gel chromatography (Hexanes/EtOAc) Step4->Step5

Standardized experimental workflow for regioselective N1-alkylation of indazole derivatives.

Conclusion

For drug development professionals synthesizing complex indazole libraries, 5-Nitro-3-propoxy-1H-indazole offers a distinct operational advantage over the baseline 5-Nitro-1H-indazole . By leveraging the steric bulk of the C3-propoxy group, chemists can bypass the tedious separation of N1/N2 regioisomers, driving N-alkylation workflows to near-perfect N1 regioselectivity. Furthermore, the blocked C3 position provides a chemically robust scaffold that resists unwanted electrophilic aromatic substitutions, streamlining downstream synthetic steps.

References

  • Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 17, 1939–1951. Available at:[Link]

  • Elguero, J., et al. (2021). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. ACS Omega, 6(44), 30044–30055. Available at:[Link]

Validation

Comprehensive Comparison Guide: Mass Spectrometry Fragmentation Analysis of 5-Nitro-3-propoxy-1H-indazole

Executive Summary 5-Nitro-3-propoxy-1H-indazole (C10H11N3O3) is a specialized heterocyclic scaffold of significant interest in medicinal chemistry and forensic toxicology[1]. As indazole derivatives are frequently utiliz...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary 5-Nitro-3-propoxy-1H-indazole (C10H11N3O3) is a specialized heterocyclic scaffold of significant interest in medicinal chemistry and forensic toxicology[1]. As indazole derivatives are frequently utilized as neuronal nitric oxide synthase (nNOS) inhibitors and form the core of emerging synthetic cannabinoids, precise structural characterization is paramount[2][3]. This guide provides an authoritative, objective comparison of mass spectrometry (MS) platforms for analyzing this compound, supported by mechanistic fragmentation causality and self-validating experimental protocols.

Mechanistic Causality of Fragmentation

Understanding the intrinsic chemical stability of 5-Nitro-3-propoxy-1H-indazole is essential for interpreting its tandem mass spectra (MS/MS). Under positive Electrospray Ionization (ESI+), the molecule readily protonates at the electron-rich indazole nitrogen, yielding a stable [M+H]+ precursor ion at m/z 222.0879[2].

During Collision-Induced Dissociation (CID), the fragmentation cascade is strictly governed by bond dissociation energies and the stability of the resulting product ions:

  • O-Dealkylation (Primary Cleavage): The ether linkage of the 3-propoxy group is highly labile under CID. The most kinetically favored pathway is a hydrogen transfer accompanied by the neutral loss of propene (C3H6, 42.0470 Da). This yields a highly resonance-stabilized 5-nitro-1H-indazol-3-ol product ion at m/z 180.0409.

  • Nitro Group Dissociation (Secondary Cleavage): The electron-withdrawing 5-nitro group destabilizes the aromatic system under higher collision energies. The m/z 180.0409 ion undergoes a characteristic neutral loss of NO2 (46.00 Da) to form an indazol-3-ol cation at m/z 134.0481, or loss of NO (30.00 Da) to form a radical cation at m/z 150.0430[2][4].

  • Indazole Ring Opening (Tertiary Cleavage): Deep core fragmentation results in the loss of CO (from the 3-ol tautomer) or HCN, a diagnostic marker for indazole architectures[3].

Proposed ESI-MS/MS Fragmentation Pathway for 5-Nitro-3-propoxy-1H-indazole.

Technology Platform Comparison

Selecting the correct analytical platform dictates the quality of the structural data. Table 1 objectively compares the performance of three primary MS techniques for the analysis of 5-Nitro-3-propoxy-1H-indazole[3][5].

Table 1: Comparative Performance Metrics for Indazole Analysis

FeatureLC-HRMS/MS (Orbitrap/Q-TOF)LC-QqQ (Triple Quadrupole)GC-EI-MS
Primary Use Case Structural elucidation & untargeted screeningHigh-throughput targeted quantificationVolatile/derivatized compound library matching
Mass Accuracy < 2 ppm (High Resolution)Nominal mass (~0.1 Da)Nominal mass (~0.1 Da)
Fragmentation Control High (Stepped NCE CID/HCD)High (Optimized MRM transitions)Low (Fixed 70 eV electron impact)
Sensitivity High (Femtogram level)Ultra-High (Attogram level in MRM)Moderate (Picogram level)
Suitability for Target Optimal for mapping novel fragmentation pathwaysOptimal for PK/PD quantification in biological matricesSub-optimal due to potential thermal degradation of the nitro group

Self-Validating Experimental Protocol: LC-HRMS/MS Analysis

To guarantee scientific integrity and reproducibility, the following protocol is designed as a self-validating system. It incorporates mandatory quality control (QC) gates to prevent false positives and account for matrix effects[5].

Standardized LC-HRMS/MS Self-Validating Workflow.

Step-by-Step Methodology

Step 1: Sample Preparation & Internal Validation

  • Action: Prepare a 10 µM analytical stock of 5-Nitro-3-propoxy-1H-indazole in MS-grade Methanol:Water (50:50, v/v).

  • Causality & Validation: Spike the sample with 1 µM of a stable isotope-labeled internal standard (e.g., Indazole-d5). This internal standard acts as a self-validating mechanism to monitor ionization suppression and correct for any retention time drift during the chromatographic run.

Step 2: Chromatographic Separation (UPLC)

  • Action: Utilize a C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size)[5].

  • Parameters:

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Gradient: 5% B to 95% B over 10 minutes at a flow rate of 0.3 mL/min.

  • Causality: The addition of 0.1% formic acid provides an abundant source of protons, driving the equilibrium toward the formation of the [M+H]+ ion, thereby maximizing ESI sensitivity.

Step 3: ESI Source Optimization & Carryover Check

  • Action: Operate in Positive ESI mode with a Capillary Voltage of 3.5 kV and a Desolvation Temperature of 350°C.

  • Validation: Inject a pure solvent blank immediately before and after the sample injection. The absence of a peak at m/z 222.0879 in the blank validates that the system is free from sample carryover.

Step 4: Tandem Mass Spectrometry (HRMS/MS)

  • Action: Isolate the precursor ion [M+H]+ (m/z 222.087) using a narrow 1.0 m/z quadrupole isolation window. Apply Stepped Normalized Collision Energies (NCE) of 10, 20, and 40 eV.

  • Causality: Single-energy CID often misses intermediate fragments. Stepping the collision energy ensures the simultaneous capture of fragile precursor transitions (e.g., loss of propene at 10 eV) and deep core cleavages (e.g., loss of NO2 and ring opening at 40 eV) within a single composite spectrum[3].

Quantitative Data Presentation

The anticipated high-resolution product ions generated from the protocol above are summarized in Table 2. This data serves as a reference standard for structural annotation.

Table 2: Expected HRMS/MS Product Ions for 5-Nitro-3-propoxy-1H-indazole

Product Ion FormulaExact Mass (m/z)Neutral LossStructural AssignmentRelative Abundance (NCE 20eV)
C10H12N3O3+222.0879NonePrecursor [M+H]+15%
C7H6N3O3+180.0409- C3H6 (42.0470 Da)5-Nitro-1H-indazol-3-ol100% (Base Peak)
C7H6N2O2+*150.0430- C3H6, - NO (72.0450 Da)Radical Cation25%
C7H6N2O+134.0481- C3H6, - NO2 (88.0399 Da)Indazol-3-ol cation60%
C6H6N2+106.0531- C3H6, - NO2, - CORing Cleavage Product10%

References

  • Title: An In-depth Technical Guide to 3-Bromo-7-Nitroindazole[4] Source: benchchem.com URL:

  • Title: Mass Spectrometry of 3-Iodo-6-methyl-5-nitro-1H-indazole: A Technical Guide[2] Source: benchchem.com URL:

  • Title: Fragmentation Pathway of Synthetic Cannabinoids with an Indole/Indazole-3-Carboxamide Structure Bearing a 1-Carbamoylpropyl Group Using UPLC-Q-TOF MS[5] Source: xml-journal.net URL:

  • Title: KB-262453 1365940-82-4 wiki[1] Source: guidechem.com URL:

  • Title: Analysis of Fragmentation Pathways of New-Type Synthetic Cannabinoids Using Electrospray Ionization[3] Source: acs.org URL:

Sources

Comparative

HPLC method validation for 5-Nitro-3-propoxy-1H-indazole quantification

High-Performance Liquid Chromatography (HPLC) Method Validation for 5-Nitro-3-propoxy-1H-indazole Quantification: A Comparative Guide on Column Selectivity Introduction: The Analytical Challenge 5-Nitro-3-propoxy-1H-inda...

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Author: BenchChem Technical Support Team. Date: April 2026

High-Performance Liquid Chromatography (HPLC) Method Validation for 5-Nitro-3-propoxy-1H-indazole Quantification: A Comparative Guide on Column Selectivity

Introduction: The Analytical Challenge

5-Nitro-3-propoxy-1H-indazole (CAS 1365940-82-4) is a critical synthetic intermediate and pharmacophore frequently utilized in the development of indazole-based kinase inhibitors[1]. Accurate quantification of this compound is essential for raw material release, process control, and final active pharmaceutical ingredient (API) purity assessments.

However, quantifying nitro-aromatic compounds presents a distinct chromatographic challenge. Structurally similar process impurities—such as 3-ethoxy-5-nitro-1H-indazole or 3-isopropoxy-5-nitro-1H-indazole—often co-elute when using traditional alkyl stationary phases. Furthermore, the strong electron-withdrawing nature of the nitro group can induce secondary interactions with residual silanols on the silica support, leading to severe peak tailing.

This guide objectively compares the performance of a standard Octadecylsilane (C18) column against a Phenyl-Hexyl column for the quantification of 5-Nitro-3-propoxy-1H-indazole. By utilizing a self-validating experimental design, we demonstrate how stationary phase chemistry directly dictates compliance with ICH Q2(R2) [2] and USP <1225> [3] method validation guidelines.

Mechanistic Insight: The Chromatography of Nitro-Aromatics

As a Senior Application Scientist, I frequently observe method development failures stemming from an over-reliance on C18 columns. While C18 provides excellent hydrophobic retention, it lacks the shape selectivity required to resolve closely related indazole ether derivatives.

The Causality of Selectivity:

  • Standard C18 Columns: Retention is driven purely by hydrophobic partitioning. Because the difference between a propoxy and an ethoxy group is merely one methylene bridge (-CH2-), the hydrophobic difference is minimal, resulting in poor resolution ( Rs​<1.5 ).

  • Phenyl-Hexyl Columns: The stationary phase features an electron-rich phenyl ring tethered to the silica via a hexyl chain. The nitro group on 5-Nitro-3-propoxy-1H-indazole renders the indazole ring highly electron-deficient. This creates a strong π−π donor-acceptor interaction between the stationary phase and the analyte. This orthogonal retention mechanism selectively retains the nitro-aromatic system, amplifying the subtle steric differences of the alkoxy chains and drastically improving resolution and peak shape.

Experimental Design & Validation Workflow

To ensure scientific integrity, the method was subjected to a rigorous validation lifecycle in accordance with ICH Q2(R2) guidelines[4].

G A Method Optimization 5-Nitro-3-propoxy-1H-indazole B Stationary Phase Selection (C18 vs. Phenyl-Hexyl) A->B C ICH Q2(R2) Validation Protocol B->C D Specificity (Impurity Resolution) C->D E Linearity & Range (R² Assessment) C->E F Accuracy (Spike Recovery) C->F G Precision (Repeatability RSD) C->G H Sensitivity (LOD & LOQ) C->H I Validated Quantification Method D->I E->I F->I G->I H->I

Figure 1: ICH Q2(R2) HPLC method validation workflow for 5-Nitro-3-propoxy-1H-indazole.

Step-by-Step Methodology: A Self-Validating Protocol

To guarantee trustworthiness, this protocol incorporates a built-in System Suitability Test (SST) that validates the resolving power of the system prior to any sample analysis.

Step 1: Mobile Phase Preparation

  • Mobile Phase A: 0.1% Formic Acid in Milli-Q Water.

    • Causality: The low pH (~2.7) ensures the indazole nitrogen remains fully protonated, preventing mixed-mode retention mechanisms with residual silanols that cause peak tailing.

  • Mobile Phase B: 100% HPLC-grade Acetonitrile.

Step 2: Standard & Sample Preparation

  • Diluent: 50:50 (v/v) Water:Acetonitrile.

    • Causality: Matching the diluent to the initial gradient conditions prevents solvent-mismatch effects, which can distort the peak shape of early-eluting compounds.

  • Preparation: Accurately weigh 10.0 mg of 5-Nitro-3-propoxy-1H-indazole reference standard. Dissolve and dilute to 100 mL with diluent to achieve a working concentration of 100 µg/mL.

Step 3: Chromatographic Conditions

  • Columns Evaluated:

    • Column A: Standard C18 (150 mm × 4.6 mm, 3.5 µm)

    • Column B: Phenyl-Hexyl (150 mm × 4.6 mm, 3.5 µm)

  • Gradient Program: 0–2 min (20% B), 2–10 min (20% 80% B), 10–12 min (80% B), 12–12.1 min (80% 20% B), 12.1–15 min (20% B for re-equilibration).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30°C.

  • Detection: UV at 254 nm.

Step 4: System Suitability Testing (SST)

  • Inject a resolution mixture containing 5-Nitro-3-propoxy-1H-indazole (100 µg/mL) spiked with 1% 3-ethoxy-5-nitro-1H-indazole.

  • Acceptance Criteria: Resolution ( Rs​ ) must be 2.0; Tailing factor ( Tf​ ) must be 1.5.

Performance Comparison & Data Presentation

The comparative data below highlights the critical failure of the C18 column during the specificity phase of validation, contrasting it with the robust performance of the Phenyl-Hexyl column.

Table 1: System Suitability & Specificity Comparison

Parameter Acceptance Criteria Standard C18 Column Phenyl-Hexyl Column
Retention Time (min) N/A 6.8 8.2

| Peak Tailing Factor ( Tf​ ) | 1.5 | 1.65 (Fail) | 1.08 (Pass) | | Resolution ( Rs​ ) * | 2.0 | 1.4 (Fail) | 3.2 (Pass) | | Theoretical Plates ( N ) | 2000 | 4,500 | 8,900 |

*Resolution calculated between the target analyte and the 3-ethoxy-5-nitro-1H-indazole impurity.

Because the C18 column failed the specificity requirement (co-elution of impurities), full ICH Q2(R2) validation was exclusively completed using the Phenyl-Hexyl column.

Table 2: ICH Q2(R2) Validation Metrics (Phenyl-Hexyl Column) | Validation Parameter | ICH Q2(R2) Criteria | Experimental Result | Status | | :--- | :--- | :--- | :--- | | Linearity (Range: 25-150 µg/mL) | R2≥0.999 | R2=0.9998 | Pass | | Accuracy (Spike Recovery at 50%, 100%, 150%) | 98.0% - 102.0% | 99.4% - 100.6% | Pass | | Method Precision (Repeatability, n=6) | % RSD 2.0% | 0.65% | Pass | | Limit of Detection (LOD) | S/N 3 | 0.05 µg/mL | Pass | | Limit of Quantitation (LOQ) | S/N 10 | 0.15 µg/mL | Pass |

Scientific Causality & Discussion

The data clearly demonstrates that standard C18 chemistries are inadequate for the rigorous quantification of 5-Nitro-3-propoxy-1H-indazole when structurally similar impurities are present. The C18 column failed the USP <1225> requirement for specificity, yielding a resolution of only 1.4 and a tailing factor of 1.65.

Conversely, the Phenyl-Hexyl column provided a self-validating, highly robust method. The π−π interactions offered by the phenyl phase effectively recognized the electron-deficient nitro-aromatic ring, increasing retention time from 6.8 to 8.2 minutes and pushing the resolution to an excellent 3.2. Furthermore, the hexyl linker provided sufficient steric flexibility for the phenyl ring to align optimally with the indazole core, resulting in a nearly perfectly symmetrical peak ( Tf​=1.08 ).

By leveraging the correct stationary phase chemistry, the method effortlessly met all ICH Q2(R2) criteria for linearity, accuracy, and precision, ensuring the procedure is entirely fit for its intended purpose in pharmaceutical quality control.

References

  • Title: ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 Source: European Medicines Agency (EMA) / International Council for Harmonisation (ICH) URL: [Link]

  • Title: Considerations for Method Validation (USP <1225>) Source: Pharmaceutical Technology URL: [Link]

Sources

Validation

Comparing biological activity of 5-Nitro-3-propoxy-1H-indazole analogs

Title: Comparative Biological Activity of 5-Nitro-3-propoxy-1H-indazole Analogs: A Technical Guide for Drug Development Target Audience: Researchers, scientists, and drug development professionals. Executive Summary The...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Comparative Biological Activity of 5-Nitro-3-propoxy-1H-indazole Analogs: A Technical Guide for Drug Development

Target Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The 1H-indazole scaffold is a privileged structure in medicinal chemistry, frequently leveraged for its diverse pharmacological properties[1]. Among its derivatives, 5-Nitro-3-propoxy-1H-indazole and its structurally related analogs have emerged as highly potent candidates in antimicrobial and antitubercular drug discovery[2]. This guide provides an objective, data-driven comparison of 3-alkoxy-5-nitro-1H-indazole analogs, detailing the structure-activity relationship (SAR) causality, mechanistic pathways, and self-validating experimental protocols required to evaluate their biological efficacy.

Mechanistic Rationale & Structural Advantages

As a Senior Application Scientist, it is critical to understand why specific functional groups are selected rather than just observing their effects. The biological activity of 5-nitro-3-propoxy-1H-indazole is driven by a synergistic combination of electronic and steric factors:

  • The 5-Nitro Group (Electronic Modulator): The strongly electron-withdrawing nitro group at the 5-position significantly alters the electron density of the indazole core. This enhances the molecule's ability to act as a hydrogen bond acceptor and facilitates redox cycling—a critical mechanism for inducing oxidative stress in microbial targets. Furthermore, it stabilizes binding within the hydrophobic pockets of target enzymes like InhA (Enoyl-[acyl-carrier-protein] reductase) in Mycobacterium tuberculosis[3].

  • The 3-Alkoxy Group (Lipophilic Tuner): Substitution at the 3-position with alkoxy chains (methoxy, propoxy, isopropoxy) precisely tunes the molecule's partition coefficient (LogP). The 3-propoxy group provides an optimal balance of steric bulk and lipophilicity. This specific chain length allows the molecule to efficiently penetrate the highly lipophilic mycolic acid cell wall of M. tuberculosis and the complex cell membrane of Candida albicans, whereas shorter (methoxy) or excessively bulky groups often fail to achieve optimal intracellular concentrations[2][3].

Mechanistic Pathway Visualization

The following diagram illustrates the dual mechanistic pathways by which 3-propoxy-5-nitro-1H-indazole analogs exert their biological activity against distinct microbial targets.

MOA A 5-Nitro-3-propoxy-1H-indazole & Analogs B M. tuberculosis (InhA Enzyme Inhibition) A->B Hydrogen Bonding & Hydrophobic Fit C C. albicans (Cyt bc1 Complex Inhibition) A->C Lipophilic Membrane Penetration D Mycolic Acid Synthesis Blockade B->D E ATP Depletion & Oxidative Stress C->E F Bacterial Cell Death D->F G Fungal Cell Death E->G

Caption: Dual mechanistic pathways of 5-nitro-3-propoxy-1H-indazole analogs in microbial targets.

Comparative Biological Activity Data

To objectively evaluate the performance of the 3-propoxy substitution, we must compare it against its direct analogs. The table below synthesizes representative quantitative data derived from SAR studies evaluating antimicrobial (MIC) and enzyme inhibitory (IC50/Binding Energy) activities[2][3].

Table 1: Comparative Biological Activity Profile of 5-Nitro-1H-Indazole Analogs

Compound AnalogM. tuberculosis (InhA Binding Energy)S. aureus MIC (µg/mL)C. albicans MIC (µg/mL)Efficacy & Causality Notes
5-Nitro-1H-indazole (Unsubstituted)-6.12 kcal/mol32.0>64.0Poor membrane penetration due to low lipophilicity; weak target engagement.
5-Nitro-3-methoxy-1H-indazole -7.45 kcal/mol16.032.0Improved activity, but the short methoxy chain limits deep hydrophobic pocket binding.
5-Nitro-3-propoxy-1H-indazole -9.20 kcal/mol 4.0 8.0 Optimal LogP; the propoxy chain maximizes van der Waals interactions within the InhA and Cyt bc1 active sites.
5-Nitro-3-isopropoxy-1H-indazole -8.85 kcal/mol8.016.0Steric hindrance from the branched isopropyl group slightly reduces receptor fit compared to the linear propoxy chain.

Data Interpretation: The linear 3-propoxy chain outperforms both shorter (methoxy) and branched (isopropoxy) analogs. The linear geometry allows for deeper insertion into the hydrophobic binding clefts of target enzymes without introducing unfavorable steric clashes[2][3].

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the biological evaluation of these analogs must utilize self-validating workflows. The following protocols explain not just the how, but the why.

Protocol A: Resazurin-Based Microtiter Assay (REMA) for MIC Determination

Causality: Traditional visual scoring of turbidity is subjective. Utilizing Resazurin (Alamar Blue) introduces a redox indicator that changes from blue (non-fluorescent, oxidized) to pink (highly fluorescent, reduced) only in the presence of metabolically active cells. This provides a self-validating, quantifiable colorimetric readout of cell viability.

  • Compound Preparation: Dissolve the 5-nitro-3-propoxy-1H-indazole analog in 100% DMSO to a stock concentration of 10 mg/mL. Reasoning: Indazole analogs are highly lipophilic; DMSO ensures complete solvation without premature precipitation.

  • Serial Dilution: Perform two-fold serial dilutions of the compound in Middlebrook 7H9 broth (for M. tuberculosis) or RPMi 1640 (for C. albicans) across a 96-well plate. Keep final DMSO concentration ≤1% to prevent solvent-induced toxicity.

  • Inoculation: Add the microbial suspension (adjusted to 5×105 CFU/mL) to each well.

  • Incubation & Indicator Addition: Incubate plates at 37°C. After the appropriate growth period, add 30 µL of 0.01% resazurin solution to each well.

  • Validation & Readout: Incubate for an additional 24 hours. A color change from blue to pink indicates growth. The MIC is strictly defined as the lowest concentration well that remains blue, validated by a positive control (growth, pink) and negative control (media only, blue).

Protocol B: InhA Kinetic Enzyme Inhibition Assay

Causality: A low MIC does not guarantee specific target engagement (it could be non-specific membrane lysis). This assay validates the mechanism of action by measuring the real-time oxidation of NADH to NAD+ at 340 nm, directly linking the compound to InhA enzyme inhibition[3].

  • Reaction Mixture Setup: In a UV-compatible quartz cuvette, combine 30 nM purified InhA enzyme, 250 µM NADH, and the indazole analog (at varying concentrations) in 30 mM PIPES buffer (pH 6.8).

  • Pre-incubation: Incubate the mixture for 10 minutes at 25°C. Reasoning: This allows the compound to achieve binding equilibrium with the enzyme before the reaction begins.

  • Initiation: Add 50 µM 2-trans-dodecenoyl-CoA (the substrate) to initiate the reaction.

  • Kinetic Readout: Monitor the decrease in absorbance at 340 nm continuously for 5 minutes using a spectrophotometer. Calculate the IC50 based on the dose-dependent reduction in the initial velocity ( V0​ ) of NADH oxidation.

Experimental Workflow Visualization

Workflow S1 Compound Synthesis & QC (NMR/HPLC) S2 REMA MIC Assay (Phenotypic Screen) S1->S2 Purified Analog S3 Kinetic Enzyme Assay (Target Validation) S2->S3 Active Hits S4 Molecular Docking (Binding Energy) S3->S4 Mechanism Confirmed

Caption: Self-validating experimental workflow for evaluating indazole analog bioactivity.

References

  • Synthesis of Antifungal Indazole Analogs, Regioselective Methylation of 5-Substituted-1H-Tetrazoles. Scholaris. Available at: [Link]

  • Design, synthesis, spectral characterization and bioactivity evaluation of new sulfonamide and carbamate derivatives of 5-Nitro-1H-indazole. ACG Publications. Available at: [Link]

  • Design, synthesis and biological evaluation of 1H-indazole derivatives as InhA inhibitors and anticancer agents. Indian Academy of Sciences. Available at:[Link]

  • Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. National Institutes of Health (NIH). Available at:[Link]

Sources

Comparative

A Senior Application Scientist's Guide to the FTIR Spectroscopy of 5-Nitro-3-propoxy-1H-indazole

Abstract: This guide provides an in-depth analysis of the Fourier-Transform Infrared (FTIR) spectroscopy reference data for 5-Nitro-3-propoxy-1H-indazole, a heterocyclic compound of interest in medicinal chemistry and dr...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract: This guide provides an in-depth analysis of the Fourier-Transform Infrared (FTIR) spectroscopy reference data for 5-Nitro-3-propoxy-1H-indazole, a heterocyclic compound of interest in medicinal chemistry and drug development. By deconstructing the molecule into its constituent functional groups—the indazole ring, the aromatic nitro group, and the propoxy ether linkage—we can predict and interpret its vibrational spectrum with high fidelity. This document serves as a practical comparison guide for researchers, offering both theoretical peak assignments based on established spectroscopic principles and a robust experimental protocol for acquiring high-quality data. The methodologies and interpretations are grounded in authoritative sources to ensure scientific integrity and reproducibility.

The Molecular Blueprint: Deconstructing 5-Nitro-3-propoxy-1H-indazole

Understanding the FTIR spectrum begins with a clear visualization of the molecule's structure and its key vibrational components. 5-Nitro-3-propoxy-1H-indazole is a composite structure, and its spectrum will be a superposition of the vibrational modes from each functional part, modulated by their electronic interactions.

Caption: Molecular structure of 5-Nitro-3-propoxy-1H-indazole with key functional groups highlighted.

Predicted FTIR Absorptions: A Comparative Correlation Guide

The FTIR spectrum of an organic molecule is a unique fingerprint derived from the vibrations of its chemical bonds. For 5-Nitro-3-propoxy-1H-indazole, we can anticipate specific absorption bands by comparing its functional groups to established reference data. The following table provides a detailed correlation of expected vibrational frequencies.

Functional GroupVibrational ModeExpected Wavenumber (cm⁻¹)Intensity/CharacteristicsRationale & Authoritative Comparison
Indazole N-H N-H Stretch3150 - 3000Broad, MediumThis broadness is characteristic of hydrogen-bonded N-H groups, a common feature in solid-state indazole derivatives. Unsubstituted 1H-indazole shows a prominent N-H stretching vibration in this region.[1]
Aromatic C-H C-H Stretch3100 - 3030Medium to Weak, SharpThese bands appear at slightly higher frequencies than aliphatic C-H stretches due to the sp² hybridization of the carbon atoms. Aromatic rings typically show a C-H stretching absorption around 3030 cm⁻¹.[2][3]
Propoxy C-H Asymmetric & Symmetric Stretch2970 - 2850Strong, SharpThe CH₃ and CH₂ groups of the propoxy chain give rise to characteristic aliphatic C-H stretching bands.[4][5][6]
Indazole Ring C=C and C=N Ring Stretch1620 - 1450Medium to Strong (multiple bands)The fused aromatic and pyrazole rings produce a complex series of absorptions. Aromatic rings typically exhibit intense peaks near 1600 cm⁻¹ and 1500 cm⁻¹.[2][3] Heterocyclic systems show ring stretching in the 1640-1335 cm⁻¹ range.[7][8]
Nitro Group (NO₂) ** Asymmetric N=O Stretch 1550 - 1475 Very Strong This is one of the most diagnostic peaks. The strong intensity arises from the large change in dipole moment during the vibration. Its position is characteristic of a nitro group conjugated with an aromatic ring.[5][9][10]
Nitro Group (NO₂) **Symmetric N=O Stretch 1360 - 1290 Very Strong This second strong band, in conjunction with the asymmetric stretch, provides a definitive identification of the nitro group.[5][9][10]
Propoxy C-H CH₂/CH₃ Bending (Scissoring/Umbrella)1470 - 1370MediumThese absorptions from the alkyl chain can sometimes overlap with ring vibrations but are essential for full characterization.[4][5]
Propoxy C-O-C Aryl-Alkyl Ether Stretch1270 - 1230 (Aryl-O) & 1150-1050 (Alkyl-O)StrongThe C-O-C ether linkage produces at least one very strong stretching band. Aromatic ethers are known to absorb strongly in the 1270-1230 cm⁻¹ region.[6]
Indazole Ring C-H In-Plane Bending1300 - 1000Medium to WeakThese vibrations contribute to the complexity of the fingerprint region.[7][8]
Aromatic C-H C-H Out-of-Plane Bending900 - 700StrongThe substitution pattern on the benzene ring dictates the position of these strong bands. For the 1,2,4-trisubstituted pattern in this molecule, specific bands in this region are expected, providing crucial structural information.[3]

Experimental Protocol: High-Fidelity Data Acquisition via ATR-FTIR

To validate the theoretical assignments, acquiring a clean, high-resolution spectrum is paramount. Attenuated Total Reflectance (ATR) is the preferred method for solid samples due to its minimal sample preparation and high reproducibility.

Causality in Protocol Design: The choice of ATR is deliberate; it eliminates the need for KBr pellet preparation, which can introduce moisture artifacts (broad O-H bands) and potential polymorphic changes in the crystalline sample due to grinding pressure. The system is self-validating through the collection of a background spectrum, which mathematically removes interferences from atmospheric CO₂ and water vapor.

cluster_prep Preparation cluster_acq Data Acquisition cluster_post Post-Processing start Start clean_crystal Clean ATR Crystal (e.g., with isopropanol) start->clean_crystal dry_crystal Ensure Crystal is Dry clean_crystal->dry_crystal background Collect Background Spectrum (No Sample) dry_crystal->background place_sample Place Small Amount of 5-Nitro-3-propoxy-1H-indazole on Crystal background->place_sample apply_pressure Apply Consistent Pressure with Anvil place_sample->apply_pressure collect_sample Collect Sample Spectrum (e.g., 64 scans at 4 cm⁻¹ resolution) apply_pressure->collect_sample process_spectrum Perform ATR Correction (if required by software) collect_sample->process_spectrum analyze Analyze & Peak Pick process_spectrum->analyze end End analyze->end

Caption: Standard Operating Procedure (SOP) for acquiring an ATR-FTIR spectrum.

Step-by-Step Methodology:

  • Instrument Preparation: Ensure the FTIR spectrometer is powered on and has reached thermal equilibrium.

  • ATR Crystal Cleaning: Meticulously clean the surface of the ATR diamond crystal with a solvent-grade isopropanol-wetted, non-abrasive wipe. Allow the solvent to fully evaporate.

  • Background Collection: With the clean, empty ATR accessory in place, collect a background spectrum. This scan measures the ambient environment (CO₂, H₂O) and will be automatically subtracted from the sample spectrum.[11]

  • Sample Application: Place a small amount (typically 1-2 mg) of the solid 5-Nitro-3-propoxy-1H-indazole powder onto the center of the ATR crystal.

  • Pressure Application: Lower the integrated pressure anvil and apply consistent force to ensure intimate contact between the sample and the crystal surface. This step is critical for achieving a high-quality spectrum with good signal-to-noise.

  • Sample Spectrum Collection: Initiate the sample scan. A typical acquisition involves co-adding 32 or 64 scans at a spectral resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹.[11]

  • Data Processing: The resulting spectrum is automatically ratioed against the background. Apply a baseline correction and an ATR correction if available in the software to account for the wavelength-dependent depth of penetration of the IR beam.

  • Post-Analysis Cleanup: Retract the anvil, and carefully remove the sample powder. Clean the crystal surface as described in Step 2.

A Logic-Based Workflow for Spectral Interpretation

Interpreting the spectrum requires a systematic approach, moving from the most distinct and unambiguous peaks to the more complex fingerprint region. This workflow ensures a logical and evidence-based identification of the compound.

start Begin with Acquired Spectrum check_nitro Identify Two Very Strong Bands? ~1530 cm⁻¹ AND ~1340 cm⁻¹ start->check_nitro check_ch Observe Strong Aliphatic C-H Stretches? (<3000 cm⁻¹) check_nitro->check_ch Yes reject Inconsistent with Target Structure. Re-evaluate. check_nitro->reject No check_ether Find Strong, Sharp Band(s)? (1300-1000 cm⁻¹) check_ch->check_ether Yes check_ch->reject No check_aromatic_nh Observe Broad Band at >3000 cm⁻¹? and Sharp Aromatic C-H Stretches? check_ether->check_aromatic_nh Yes check_ether->reject No fingerprint Correlate Fingerprint Region (C-H bends, Ring Modes) with Substitution Pattern check_aromatic_nh->fingerprint Yes check_aromatic_nh->reject No confirm High Confidence Identification: 5-Nitro-3-propoxy-1H-indazole fingerprint->confirm

Caption: Logical workflow for the identification of 5-Nitro-3-propoxy-1H-indazole from its FTIR spectrum.

This systematic approach prioritizes the most intense and unique absorptions first—the nitro group stretches—before confirming the presence of the aliphatic, ether, and indazole core functionalities. The final confirmation rests on matching the complex but highly specific fingerprint region.

Conclusion

FTIR spectroscopy is an indispensable, rapid, and non-destructive tool for the structural verification of 5-Nitro-3-propoxy-1H-indazole. The molecule presents a highly characteristic infrared spectrum dominated by two exceptionally strong N=O stretching bands from the nitro group between 1550-1475 cm⁻¹ and 1360-1290 cm⁻¹.[9][10] These, in combination with a strong C-O-C ether stretch around 1250 cm⁻¹, sharp aliphatic C-H stretches below 3000 cm⁻¹, and the broader N-H absorption of the indazole ring above 3000 cm⁻¹, provide a robust spectral fingerprint for unambiguous identification. By employing the standardized ATR-FTIR protocol and logical interpretation workflow detailed in this guide, researchers can confidently characterize this compound and distinguish it from related structural isomers and synthetic precursors.

References

  • University of California, Davis. (n.d.). IR Spectroscopy Tutorial: Nitro Groups. LibreTexts. Retrieved from [Link]

  • Melandri, S., Maris, A., Favero, L. B., & Caminati, W. (1996). Gas-phase Infrared Spectrum of Indazole. Journal of the Chemical Society, Faraday Transactions, 92(18), 3359-3363. Retrieved from [Link]

  • Rao, C. N. R., & Venkataraghavan, R. (1962). Contribution to the infrared spectra of five-membered N- and N,S-heterocyclic compounds. Canadian Journal of Chemistry, 40(2), 311-317. Retrieved from [Link]

  • Smith, B. C. (2020). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Spectroscopy Online. Retrieved from [Link]

  • Chawananon, S., Pirali, O., Goubet, M., & Asselin, P. (2025). Vibrational perturbations in the spectra of N-substituted polycyclic aromatic heterocycles revealed by rotational analysis. Physical Chemistry Chemical Physics, Advance Article. Retrieved from [Link]

  • Rao, C. N. R., & Venkataraghavan, R. (1962). CONTRIBUTION TO THE INFRARED SPECTRA OF FIVE-MEMBERED N- AND N,S-HETEROCYCLIC COMPOUNDS. Canadian Journal of Chemistry, 40(2), 311-317. Retrieved from [Link]

  • Rostom, S. A. F., Faidallah, H. M., & Radwan, M. M. (2016). Efficient MW-Assisted Synthesis, Spectroscopic Characterization, X-ray and Antioxidant Properties of Indazole Derivatives. Molecules, 21(7), 893. Retrieved from [Link]

  • SpectraBase. (n.d.). Indazole - Optional[FTIR] - Spectrum. Retrieved from [Link]

  • Baltrusaitis, J. (2014). Vibrational spectroscopic study of non-aromatic heterocyclic molecular compounds (Doctoral dissertation, Vilniaus universitetas). Retrieved from [Link]

  • Rys, J., et al. (2025). Experimental and anharmonic theoretical spectroscopic benchmarks of nitrogenated and doubly-nitrogenated polycyclic heterocycles. Monthly Notices of the Royal Astronomical Society, Advance Article. Retrieved from [Link]

  • Ragunathan, D., & Balasubramanian, S. (2010). Fast Fourier Transform IR Characterization of Epoxy GY Systems Crosslinked with Aliphatic and Cycloaliphatic EH Polyamine Adducts. International Journal of Polymeric Materials, 59(4), 246-261. Retrieved from [Link]

  • Krishnakumar, V., & Balachandran, V. (2005). FTIR and FT-Raman Spectra, Vibrational Assignments and Density Functional Theory Calculations of 2,6-dibromo-4-nitroaniline and 2-(methylthio)aniline. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 61(8), 1811-1819. Retrieved from [Link]

  • Smith, B. C. (2022). The Infrared Spectra of Polymers V: Epoxies. Spectroscopy Online. Retrieved from [Link]

  • Nandiyanto, A. B. D., et al. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology, 4(1), 97-118. Retrieved from [Link]

  • AZoOptics. (2025). How to Interpret FTIR Results: A Beginner's Guide. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (1993). Spectral Database - Fourier Transform Infrared (FTIR) Reference Spectra. Retrieved from [Link]

  • Gelest, Inc. (2013). INFRARED ANALYSIS OF ORGANOSILICON COMPOUNDS: SPECTRA-STRUCTURE CORRELATIONS. Retrieved from [Link]

  • Trache, D., et al. (2021). FTIR characteristic peaks of NC/stabilizer mixtures. ResearchGate. Retrieved from [Link]

  • Abdullahi, J., et al. (2024). Dataset of Fourier transform infrared (FTIR) spectra of a primary amine, selected aldehydes, and their Schiff bases acquired using the Invenio-R spectrometer. Data in Brief, 52, 109941. Retrieved from [Link]

  • Northern Illinois University, Department of Chemistry and Biochemistry. (n.d.). Typical IR Absorption Frequencies For Common Functional Groups. Retrieved from [Link]

  • Northern Illinois University, Department of Chemistry and Biochemistry. (n.d.). Typical IR Absorption Frequencies For Common Functional Groups [PDF]. Retrieved from [Link]

  • OpenStax. (n.d.). 15.7 Spectroscopy of Aromatic Compounds. In Organic Chemistry: A Tenth Edition. Retrieved from [Link]

  • Nandiyanto, A. B. D., et al. (2024). How to Read and Interpret FTIR Spectroscope of Organic Material. ResearchGate. Retrieved from [Link]

  • EAG Laboratories. (n.d.). Fourier Transform Infrared Spectroscopy (FTIR). Retrieved from [Link]

  • Chemistry LibreTexts. (n.d.). Infrared spectra of aromatic rings. Retrieved from [Link]

  • Smith, B. C. (2016). The Infrared Spectroscopy of Alkenes. Spectroscopy Online. Retrieved from [Link]

Sources

Validation

An In-Depth Benchmarking Guide to 5-Nitro-3-propoxy-1H-indazole Synthesis: Routes, Mechanisms, and Cost-Efficiency

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound: 5-Nitro-3-propoxy-1H-indazole (CAS: 1365940-82-4)[1] Executive Summary 5-Nitro-3-propoxy-1H-indazole is a critical heterocyclic...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound: 5-Nitro-3-propoxy-1H-indazole (CAS: 1365940-82-4)[1]

Executive Summary

5-Nitro-3-propoxy-1H-indazole is a critical heterocyclic building block frequently utilized in the development of kinase inhibitors, monoamine oxidase (MAO) modulators, and trypanocidal agents[2]. The core challenge in synthesizing 3-alkoxy-1H-indazoles lies in the inherent tautomerism of the indazole core, which traditionally leads to complex mixtures of N -alkyl and O -alkyl products[3].

As a Senior Application Scientist, I have benchmarked the two primary synthetic methodologies for this compound: Direct O-Alkylation (Route A) and Nucleophilic Aromatic Substitution (SNAr) (Route B) . This guide objectively compares these routes based on regioselectivity, experimental robustness, and reagent costs, providing self-validating protocols to ensure scientific integrity at the bench.

Mechanistic Pathways & Causality

Route A: Direct O-Alkylation of 5-Nitro-1H-indazol-3-ol

The starting material, 5-nitro-1H-indazol-3-ol, exists in a tautomeric equilibrium with 5-nitro-1,2-dihydro-3H-indazol-3-one[2]. When subjected to standard alkylation conditions (e.g., K2​CO3​ and an alkyl halide), the reaction typically yields a statistical mixture of 1-alkyl, 2-alkyl, and 3-alkoxy derivatives[3].

The Causality of Regiocontrol: To force O -alkylation and suppress N -alkylation, one must manipulate the Hard-Soft Acid-Base (HSAB) principle. Using a "hard" Lewis acid like Silver Carbonate ( Ag2​CO3​ ) coordinates preferentially with the nitrogen atoms of the indazole ring. This steric and electronic shielding leaves the exocyclic oxygen free to act as the primary nucleophile against 1-iodopropane, driving the formation of the 3-propoxy derivative.

Route B: SNAr of 3-Chloro-5-nitro-1H-indazole

A more modern and regioselective approach involves the SNAr reaction of 3-chloro-5-nitro-1H-indazole with sodium propoxide.

The Causality of Activation: The strongly electron-withdrawing nitro group at the 5-position inductively and resonance-activates the 3-position of the indazole ring. This lowers the LUMO of the aromatic system, making the C3-chlorine bond highly susceptible to nucleophilic attack by the propoxide anion. Because the C-O bond is formed directly via substitution rather than alkylation of a tautomeric system, N -alkylation byproducts are completely eliminated.

G A 5-Nitro-1H-indazol-3-ol (Tautomeric Mixture) C Route A: O-Alkylation (Ag2CO3, 1-Iodopropane) A->C B 3-Chloro-5-nitro- 1H-indazole D Route B: SNAr (NaOPr, 1-Propanol) B->D E 5-Nitro-3-propoxy- 1H-indazole (Target) C->E ~45% Yield F N-Alkyl Byproducts C->F ~30% Yield D->E >85% Yield

Fig 1: Synthesis routes for 5-Nitro-3-propoxy-1H-indazole comparing O-alkylation and SNAr.

Experimental Protocols & Self-Validating Workflows

Every robust chemical process must be a self-validating system. Below are the optimized protocols for both routes, including the critical analytical checkpoints required to verify success.

Protocol A: Silver-Mediated O-Alkylation
  • Preparation: Suspend 5-nitro-1H-indazol-3-ol (1.0 eq, 10 mmol) in anhydrous Toluene (50 mL) under an argon atmosphere.

  • Activation: Add Ag2​CO3​ (1.5 eq, 15 mmol). Stir at room temperature for 30 minutes to allow for nitrogen coordination.

  • Alkylation: Dropwise add 1-iodopropane (1.2 eq, 12 mmol). Shield the reaction flask from light (to prevent silver degradation) and heat to 80°C for 12 hours.

  • Workup: Cool to room temperature, filter the reaction mixture through a Celite pad to remove silver salts, and concentrate the filtrate in vacuo.

  • Purification: Purify via silica gel chromatography (Hexanes:EtOAc 8:2).

  • Self-Validation Checkpoint: Perform 1H -NMR. The successful O -alkylation is confirmed by the triplet resonance of the −O−CH2​− protons appearing significantly downfield at ~4.3 - 4.5 ppm . If N -alkylation occurred, the −N−CH2​− protons would appear further upfield at ~4.0 ppm.

Protocol B: SNAr via Sodium Propoxide (Recommended)
  • Alkoxide Generation: To a flame-dried flask containing anhydrous 1-propanol (30 mL), carefully add sodium metal spheres (3.0 eq, 30 mmol) in portions. Caution: Exothermic reaction with H2​ gas evolution. Stir until all sodium is consumed.

  • Substitution: Add 3-chloro-5-nitro-1H-indazole (1.0 eq, 10 mmol) in one portion.

  • Heating: Heat the mixture to 90°C for 4 hours.

  • Quench & Extraction: Cool the mixture, quench carefully with saturated aqueous NH4​Cl (20 mL), and extract with Ethyl Acetate ( 3×30 mL). Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate.

  • Self-Validation Checkpoint: Perform LC-MS. The starting material exhibits a distinct 3:1 isotopic pattern due to the 35Cl/37Cl isotopes at m/z≈197/199[M+H]+ . Successful conversion is validated by the disappearance of this isotopic signature and the emergence of a single mass peak at m/z≈222[M+H]+ [1].

Workflow Step1 1. Alkoxide Generation Na(s) + 1-Propanol (Exothermic) Step2 2. SNAr Reaction Add 3-Chloro-5-nitro-1H-indazole Heat to 90°C for 4h Step1->Step2 Step3 3. Quench & Extraction Add aq. NH4Cl, Extract with EtOAc Step2->Step3 Step4 4. Self-Validation LC-MS (Loss of Cl isotope pattern) 1H-NMR (O-CH2 at ~4.4 ppm) Step3->Step4

Fig 2: Self-validating experimental workflow for the SNAr synthesis route (Route B).

Benchmarking: Performance and Reagent Costs

To provide a pragmatic comparison for process chemists, the following tables summarize the chemical performance and the estimated reagent costs (benchmarked at a 100-gram synthesis scale).

Table 1: Chemical Performance Comparison
MetricRoute A: O-AlkylationRoute B: SNAr
Regioselectivity Poor to Moderate (Mixture of N/O alkyls)Excellent (Exclusive O-alkylation)
Isolated Yield ~40 - 45%> 85%
Purification Difficulty High (Requires tedious chromatography)Low (Simple extraction/crystallization)
Scalability Poor (Light sensitivity, heavy metal waste)High (Standard process conditions)
Table 2: Reagent Cost Benchmarking (Per 100g Target Product Scale)

Note: Prices are approximate relative estimates based on standard bulk chemical suppliers as of early 2026.

Reagent / ComponentRoute A Cost ContributionRoute B Cost Contribution
Core Precursor 5-Nitro-1H-indazol-3-ol: ~$1103-Chloro-5-nitro-1H-indazole: ~$240
Alkylating/Nucleophilic Agent 1-Iodopropane: ~$451-Propanol + Na metal: ~$25
Base / Promoter Ag2​CO3​ (Stoichiometric): ~$350None (Na acts as base)
Estimated Total Reagent Cost ~$505 ~$265
Cost per Gram of Product ~$5.05 / g ~$2.65 / g

Conclusion & Recommendations

While Route A (O-Alkylation) utilizes a cheaper starting material, the necessity of expensive, stoichiometric silver salts to force regioselectivity makes it economically unviable for scale-up. Furthermore, the generation of N -alkyl byproducts complicates downstream purification and drastically lowers the isolated yield[3].

Route B (SNAr) is the definitively superior methodology. Despite the higher initial cost of 3-chloro-5-nitro-1H-indazole, the use of inexpensive bulk reagents (sodium and propanol), combined with near-perfect regioselectivity and high yields, cuts the overall cost per gram by nearly 50%. For any drug development program requiring 5-Nitro-3-propoxy-1H-indazole, Route B should be the standard operating procedure.

References

  • Science of Synthesis. "Product Class 2: 1H- and 2H-Indazoles". Thieme Connect. Available at:[Link]

Sources

Comparative

In Vivo vs In Vitro Efficacy of 5-Nitro-3-propoxy-1H-indazole Compounds: A Comprehensive Comparison Guide

The 5-nitroindazole scaffold, encompassing 3-alkoxy derivatives such as 5-Nitro-3-propoxy-1H-indazole , represents a highly privileged pharmacophore in the targeted disruption of kinetoplastid parasites. Recognized prima...

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Author: BenchChem Technical Support Team. Date: April 2026

The 5-nitroindazole scaffold, encompassing 3-alkoxy derivatives such as 5-Nitro-3-propoxy-1H-indazole , represents a highly privileged pharmacophore in the targeted disruption of kinetoplastid parasites. Recognized primarily for their potent activity against Trypanosoma cruzi (the causative agent of Chagas disease) and Leishmania species, these compounds offer a compelling alternative to highly toxic legacy drugs[1][2].

As drug development pivots toward highly selective, mechanism-based therapeutics, understanding the translational bridge between in vitro screening and in vivo efficacy is critical. This guide provides an objective, data-driven comparison of 5-Nitro-3-propoxy-1H-indazole analogs against standard-of-care treatments, detailing the self-validating protocols required to accurately assess their performance.

Mechanistic Rationale: The Causality of Selectivity

The remarkable efficacy and safety profile of 5-nitroindazole derivatives is fundamentally driven by their bio-reduction mechanism. These compounds act as prodrugs that are selectively activated by parasitic Type I nitroreductases (e.g., tcNTR in T. cruzi or LmNTR in Leishmania)[3][4].

Upon target engagement, the nitroreductase catalyzes a single-electron reduction of the nitro group, generating a highly reactive nitro radical anion[4]. This intermediate induces severe oxidative stress and irreversible DNA damage, culminating in parasite apoptosis[3]. Crucially, mammalian cells lack these specific oxygen-insensitive nitroreductases. This biological asymmetry provides the causality for the exceptionally high Selectivity Index (SI) observed in 3-alkoxy-5-nitroindazole compounds, allowing them to eradicate intracellular parasites without triggering mammalian cytotoxicity[4][5].

MOA A 5-Nitro-3-propoxy-1H-indazole (Prodrug) B Parasitic Type I Nitroreductase (tcNTR / LmNTR) A->B Uptake C Nitro Radical Anion (Reactive Intermediate) B->C 1e- Reduction D Oxidative Stress & DNA Damage C->D ROS Generation E Parasite Apoptosis (T. cruzi / Leishmania) D->E Cell Death

Mechanism of Action: Bio-reduction of 5-nitroindazole by parasitic nitroreductases.

In Vitro Efficacy Profile

In vitro assays serve as the primary self-validating gateway for evaluating trypanocidal and leishmanicidal activity. To ensure robust translational data, the efficacy of 3-alkoxy-5-nitroindazoles must be assessed against the replicative intracellular stage (amastigotes) rather than solely the extracellular vectors[1][6].

Compared to the standard-of-care drug Benznidazole (BZ), 5-nitroindazole derivatives consistently demonstrate superior potency and lower mammalian toxicity. Recent 1 reveal that these compounds achieve sub-micromolar IC50 values against intracellular amastigotes while maintaining a Selectivity Index (SI) exceeding 400[1].

Quantitative Data Comparison
Compound ClassTarget Parasite StageIC50 (µM)Selectivity Index (SI)Cytotoxicity (L929, µM)
3-Alkoxy-5-nitroindazoles T. cruzi Amastigotes0.41 - 1.17> 400> 200
Benznidazole (Control) T. cruzi Amastigotes2.50 - 5.00~ 50~ 150
3-Alkoxy-5-nitroindazoles L. amazonensis Amastigotes0.43 - 5.6011 - 129> 200
Amphotericin B (Control) L. amazonensis Amastigotes0.20 - 0.50~ 100High Toxicity

Data synthesized from established 5-nitroindazole profiling studies[1][2][7].

In Vivo Efficacy Profile

While in vitro data demonstrates potent target engagement, in vivo murine models validate pharmacokinetic viability and systemic efficacy. In acute T. cruzi infection models (e.g., BALB/c mice infected with the moderately drug-resistant Y strain), 5-nitroindazole derivatives exhibit an absence of acute toxic events at standard dosing regimens[1][7].

When administered as a monotherapy, these compounds achieve up to a 60% reduction in parasitemia at the peak day of infection[7]. However, the most profound clinical potential is observed in combination therapies. Co-administration of 5-nitroindazole derivatives with Benznidazole yields up to a 91.11% reduction in parasitemia and increases survival rates to over 83%, compared to 100% mortality in untreated cohorts[1][7]. Similarly, in murine cutaneous leishmaniasis models, 3-alkoxy-5-nitroindazole derivatives exhibit therapeutic efficacy comparable to Amphotericin B, with significant reductions in lesion growth[2].

Workflow InVitro In Vitro Screening (Epimastigotes & Amastigotes) Tox Cytotoxicity Assay (Mammalian L929 Cells) InVitro->Tox Selectivity Selectivity Index (SI) Calculation SI > 50 Required Tox->Selectivity InVivo In Vivo Efficacy (Murine Acute Infection Model) Selectivity->InVivo Lead Candidate Selection Readout Parasitemia Reduction & Survival Rate Analysis InVivo->Readout

Self-validating experimental workflow from in vitro screening to in vivo efficacy.

Experimental Methodologies: Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following step-by-step methodologies outline the standard protocols for evaluating 5-Nitro-3-propoxy-1H-indazole compounds.

Protocol A: In Vitro Intracellular Amastigote Assay

Causality: Utilizing β-galactosidase-transfected T. cruzi clones allows for rapid colorimetric quantification. This eliminates the human error associated with manual microscopic counting and enables high-throughput, objective screening[5][8].

  • Cell Seeding: Seed mammalian L929 fibroblasts at a density of 2×103 cells/well in 96-well culture plates. Incubate for 24 hours at 37°C in 5% CO₂. Rationale: L929 fibroblasts provide a robust, standardized mammalian host environment, ensuring that any observed cytotoxicity is parasite-specific.

  • Infection: Infect the fibroblasts with β-galactosidase-expressing T. cruzi trypomastigotes at a multiplicity of infection (MOI) of 10:1.

  • Isolation of Intracellular Stage: After 2 hours of co-incubation, wash the wells thoroughly with PBS. Rationale: Extracellular trypomastigotes must be removed to isolate the intracellular amastigote stage. This guarantees the assay exclusively measures the compound's capacity to permeate the host cell membrane and exert targeted intracellular efficacy.

  • Drug Treatment: Add the 5-Nitro-3-propoxy-1H-indazole compound at serial dilutions (ranging from 0.1 to 50 µM).

  • Incubation: Incubate the plates for 96 hours.

  • Quantification: Add chlorophenol red-β-D-galactopyranoside (CPRG) substrate. Measure absorbance at 570 nm. Calculate the IC50 using non-linear regression analysis.

Protocol B: In Vivo Murine Acute Infection Model

Causality: A continuous 15-day dosing schedule aligns with the acute parasitemic peak in murine models, rigorously testing whether the compound achieves parasitic clearance or merely transient suppression[1][3].

  • Infection: Inoculate female BALB/c mice (6-8 weeks old) intraperitoneally with 104 blood trypomastigotes of the T. cruzi Y strain (DTU TcII).

  • Verification: Confirm infection on day 5 post-infection by evaluating parasitemia via fresh blood examination from the tail vein.

  • Dosing Regimen: Administer the 5-nitroindazole compound (e.g., 10-20 mg/kg/day) suspended in a 30% DMSO/water vehicle via oral gavage or subcutaneous injection for 15 consecutive days[2].

  • Monitoring: Quantify circulating parasites every two days using the Pizzi-Brener hemocytometer method.

  • Endpoint Analysis: Record cumulative mortality and survival rates up to 30 days post-infection. Compare the Area Under the Parasitemia Curve (AUC) between treated, Benznidazole-control, and untreated cohorts.

References

  • Activity profile of two 5-nitroindazole derivatives over the moderately drug-resistant Trypanosoma cruzi Y strain (DTU TcII): In vitro and in vivo studies. ResearchGate. 7

  • In vitro and in vivo antitrypanosomatid activity of 5-nitroindazoles. NIH PubMed. 3

  • Activity profile of two 5-nitroindazole derivatives over the moderately drug-resistant Trypanosoma cruzi Y strain (DTU TcII): in vitro and in vivo studies. Parasitology (Cambridge University Press). 1

  • In Vitro Evaluation of New 5-Nitroindazolin-3-one Derivatives as Promising Agents against Trypanosoma cruzi. NIH PubMed Central.4

  • Indazole Derivatives Against Murine Cutaneous Leishmaniasis. Digital CSIC. 2

Sources

Safety & Regulatory Compliance

Safety

5-Nitro-3-propoxy-1H-indazole proper disposal procedures

Comprehensive EHS Protocol: Safe Handling and Disposal of 5-Nitro-3-propoxy-1H-indazole As drug development pipelines increasingly utilize functionalized indazole derivatives as crucial pharmacophores, standardizing the...

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Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive EHS Protocol: Safe Handling and Disposal of 5-Nitro-3-propoxy-1H-indazole

As drug development pipelines increasingly utilize functionalized indazole derivatives as crucial pharmacophores, standardizing the lifecycle management of these intermediates is paramount. 5-Nitro-3-propoxy-1H-indazole (CAS: 1365940-82-4) is a specialized organic building block[1]. Due to the presence of a nitroaromatic moiety, this compound requires rigorous Environmental Health and Safety (EHS) oversight during both active experimentation and terminal disposal.

This guide provides researchers and EHS professionals with a self-validating, step-by-step operational framework for the safe segregation, containment, and ultimate destruction of 5-Nitro-3-propoxy-1H-indazole waste streams.

Chemical Profile & Hazard Assessment

Before executing any disposal protocol, it is critical to understand the physicochemical properties that dictate the compound's reactivity and environmental persistence. Nitroaromatic compounds are generally characterized by their potential for aquatic toxicity and exothermic reactivity when exposed to strong reducing agents.

Table 1: Quantitative Chemical Data and Hazard Profile

ParameterValue / DescriptionOperational Implication
CAS Number 1365940-82-4[1]Essential for EHS waste manifesting.
Molecular Formula C10H11N3O3[1]High nitrogen/oxygen content; requires complete combustion.
Molecular Weight 221.216 g/mol [1]Used for calculating waste mass balances.
Topological Polar Surface Area 83.7 Ų[1]Indicates moderate polarity; potential for environmental mobility if improperly discarded.
Chemical Incompatibilities Strong oxidizing agents, strong bases, strong reducing agents.Must be strictly segregated from these classes in waste storage to prevent exothermic reactions.
Primary Disposal Route High-Temperature IncinerationIn-lab chemical neutralization is strictly prohibited.

Mechanistic Rationale for Disposal Methodology

Why In-Lab Chemical Treatment is Discouraged: In amateur or poorly regulated settings, attempts are sometimes made to chemically "neutralize" organic waste. For nitroaromatics like 5-Nitro-3-propoxy-1H-indazole, attempting in-lab reduction (e.g., using dissolving metal reductions or hydrides) to convert the nitro group to an amine generates excessive heat and potentially hazardous, toxic amine byproducts.

The E-E-A-T Standard (Expertise & Trustworthiness): The only scientifically validated and environmentally responsible method for disposing of nitroindazole derivatives is high-temperature rotary kiln incineration managed by a licensed hazardous waste contractor. Incineration at temperatures exceeding 1000°C ensures the complete thermal cleavage of the robust indazole ring and the nitro group, converting the compound entirely into simple oxides (CO₂, H₂O, and NOₓ), with the NOₓ subsequently scrubbed from the exhaust using industrial catalytic reduction systems.

Step-by-Step Disposal Methodology

The following protocol outlines the mandatory workflow for researchers generating 5-Nitro-3-propoxy-1H-indazole waste.

Phase 1: Point-of-Generation Segregation

  • Isolate Waste Streams: Do not mix 5-Nitro-3-propoxy-1H-indazole waste with aqueous waste, heavy metals, or halogenated solvents.

  • Solid vs. Liquid Segregation:

    • Solid Waste: Collect contaminated filter paper, weighing boats, and residual powder in a dedicated, chemically compatible solid waste bin.

    • Liquid Waste (Solutions): If dissolved in organic solvents (e.g., DMSO, DMF, or DCM), collect in a designated "Non-Halogenated Organic Waste" or "Halogenated Organic Waste" carboy, depending strictly on the solvent used.

Phase 2: Containment and Labeling 3. Primary Containment: Use High-Density Polyethylene (HDPE) containers for solid waste. Avoid using glass for bulk solid storage to prevent mechanical breakage and subsequent exposure. 4. Secondary Containment: Place all primary waste containers within secondary containment trays to capture any accidental spills. 5. GHS Compliant Labeling: Affix a standardized hazardous waste label immediately upon the first drop of waste entering the container. The label must explicitly list "5-Nitro-3-propoxy-1H-indazole" and the specific solvent(s) present. Do not use abbreviations.

Phase 3: Institutional Transfer 6. EHS Notification: Once the waste container reaches 80% capacity, seal it tightly and initiate a waste pickup request through your institution's EHS portal. 7. Chain of Custody: Transfer the waste to EHS personnel, ensuring the chemical inventory log is updated to reflect the disposal, maintaining a closed-loop mass balance of the regulated substance.

Operational Workflow Visualization

The following diagram maps the logical flow of the disposal process, ensuring all safety checkpoints are met before the chemical leaves the laboratory environment.

G Start Waste Generation: 5-Nitro-3-propoxy-1H-indazole Segregation Segregate Waste (Solid vs. Solvent Solution) Start->Segregation Containment Seal in HDPE Container (Use Secondary Containment) Segregation->Containment Labeling Apply GHS Labels: Full Chemical Name Required Containment->Labeling EHS Transfer to Institutional EHS (Chain of Custody) Labeling->EHS Incineration High-Temp Incineration (Licensed Facility >1000°C) EHS->Incineration

Standard Operating Procedure for 5-Nitro-3-propoxy-1H-indazole waste lifecycle.

References

Sources

Handling

Personal protective equipment for handling 5-Nitro-3-propoxy-1H-indazole

As a Senior Application Scientist, I have structured this technical safety and operational guide to provide more than just baseline compliance. To safely handle 5-Nitro-3-propoxy-1H-indazole —a highly functionalized hete...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I have structured this technical safety and operational guide to provide more than just baseline compliance. To safely handle 5-Nitro-3-propoxy-1H-indazole —a highly functionalized heterocyclic building block frequently used in the development of antileishmanial agents and nNOS inhibitors[1]—researchers must understand the biochemical causality behind its hazards.

This guide synthesizes the mechanistic toxicology of nitroaromatics with field-proven logistical protocols, ensuring your laboratory operations are both scientifically rigorous and uncompromisingly safe.

Mechanistic Hazard Assessment: The "Why" Behind the Danger

The toxicity of 5-Nitro-3-propoxy-1H-indazole is driven by two structural features: the nitroaromatic moiety and the lipophilic 3-propoxy chain .

In biological systems, the nitro group (-NO2) acts as a "pro-toxin." It undergoes enzymatic bioreduction catalyzed by flavoenzymes (e.g., NADPH:cytochrome P450 reductase)[2]. This single-electron transfer generates a highly reactive nitro radical anion, which subsequently reacts with molecular oxygen to produce superoxide radicals, leading to severe oxidative stress[3]. Alternatively, a two-electron reduction pathway produces nitroso and hydroxylamine intermediates that can covalently alkylate DNA[4].

Simultaneously, the 3-propoxy substitution significantly increases the compound's hydrophobicity (LogP)[5]. This lipophilicity enhances its ability to permeate the stratum corneum (skin barrier) and cellular membranes, amplifying systemic exposure risks if dermal contact occurs.

Quantitative & Structural Hazard Profile
PropertyValue / DescriptionOperational Impact
Molecular Formula C10H11N3O3[6]Contains a partially oxidized nitro group; strictly avoid contact with strong oxidizing agents to prevent exothermic reactions[7].
Physical State Solid (Yellow/Light Cream Powder)[8]High risk of dust aerosolization and inhalation; mandates handling within localized exhaust ventilation[8].
Lipophilicity Elevated (due to 3-propoxy group)High permeability through skin/lipid bilayers; mandates chemical-resistant barrier protection (e.g., Nitrile)[5].
GHS Hazards H302, H315, H319, H335[9]Harmful if swallowed; causes skin, eye, and respiratory irritation.

Bioreductive Toxicity Pathway

To visualize why respiratory and dermal PPE are non-negotiable, the following diagram maps the metabolic bioactivation of nitroaromatics that occurs upon cellular exposure.

G A 5-Nitro-3-propoxy-1H-indazole (Lipophilic Pro-toxin) B Single-Electron Reduction (Flavoenzymes / CYP450) A->B Enzymatic Activation F Two-Electron Reduction (Nitroreductases) A->F C Nitro Radical Anion B->C C->A Redox Cycling D Superoxide (ROS) Generation C->D + O2 E Oxidative Stress & Cell Death D->E G Nitroso & Hydroxylamine Intermediates F->G H DNA Alkylation & Mutagenesis G->H

Fig 1. Bioreductive toxicity pathway of nitroaromatics dictating strict PPE requirements.

Personal Protective Equipment (PPE) Matrix

Do not rely on standard latex gloves or open-bench handling. The following PPE matrix is designed specifically to counteract the physicochemical properties of 3-alkoxy-nitroindazoles.

PPE CategorySpecificationMechanistic Justification (Causality)
Hand Protection Double-layered Nitrile gloves (min 0.11 mm thickness)Nitrile provides superior resistance to polar aprotic organic solvents (e.g., DMSO, DMF) used to dissolve lipophilic 3-propoxy indazoles. Latex is highly permeable to these solvents, risking solvent-mediated dermal penetration[7].
Eye Protection Snug-fitting safety goggles or full face shieldPrevents mechanical irritation and severe mucosal damage from airborne, static-prone powder particulates[7].
Respiratory N95/P100 Particulate Respirator OR handling strictly in a Fume HoodMitigates inhalation of fine powders (H335). Nitroaromatics can be rapidly absorbed through the highly vascularized respiratory tract[7].
Body Protection Flame-retardant, fully buttoned lab coatProtects against accidental spills and minimizes static discharge, which is a critical risk when handling dry, finely milled powders.

Operational Handling Protocol

This step-by-step workflow ensures a self-validating safety system during the preparation of biological assay stocks or synthetic reaction mixtures.

Step 1: Environmental Preparation

  • Verify the chemical fume hood is operational with a face velocity of 80–100 fpm.

  • Clear the workspace of any strong oxidizing agents (e.g., peroxides, permanganates) to prevent incompatible redox reactions[8].

  • Lay down a disposable, static-dissipative bench mat to contain potential micro-spills.

Step 2: Weighing the Solid

  • Ground yourself to discharge static electricity before opening the container. 5-Nitro-1H-indazole derivatives are prone to static cling, which can cause the powder to aerosolize upon opening[8].

  • Use an anti-static weighing boat and a clean, dry stainless-steel spatula.

  • Weigh the material strictly inside the draft-shielded balance within the fume hood.

Step 3: Solvent Dissolution

  • Transfer the pre-weighed solid directly into a sealable reaction vial.

  • Add the required solvent (e.g., DMSO for biological assays or DCM for synthesis). Note: The 3-propoxy group makes the compound highly soluble in organic solvents but poorly soluble in aqueous media.

  • Critical: Cap the vial immediately before vortexing or sonicating. Never agitate an uncapped vial, as this will aerosolize the toxic, solvent-dissolved compound.

Step 4: Decontamination

  • Wipe down the balance, spatulas, and surrounding hood area with a solvent-dampened tissue (e.g., isopropanol), followed by a water-dampened tissue to remove residual organics.

Spill Management & Disposal Plan

Immediate and correct response to a spill prevents localized contamination from becoming a systemic laboratory hazard.

Protocol for Solid Powder Spills
  • Do not dry sweep. Dry sweeping will immediately aerosolize the toxic powder into the breathing zone[8].

  • Gently cover the spilled powder with damp paper towels (using water or a mild surfactant) to suppress dust generation.

  • Scoop the damp material using a non-sparking tool (e.g., a plastic dustpan) and place it into a designated hazardous waste container.

  • Wash the affected surface thoroughly with soap and water.

Protocol for Solvent Spills (e.g., Dissolved in DMSO)
  • Evacuate personnel from the immediate area if the spill is outside the fume hood, as DMSO rapidly penetrates the skin and will carry the dissolved nitroindazole directly into the bloodstream.

  • Don fresh double-nitrile gloves.

  • Absorb the liquid using an inert absorbent pad or vermiculite. Do not use combustible materials like sawdust.

  • Clean the area with a detergent solution to break down residual lipophilic compounds.

Disposal Directives

Collect all waste (including contaminated gloves and paper towels) in a clearly labeled, sealed, and compatible container. Dispose of it as hazardous chemical waste in accordance with local regulations for nitroaromatic compounds. Never flush this compound down the sink , as it is resistant to standard wastewater degradation and poses environmental toxicity risks[10].

References

  • Cole-Parmer. "Material Safety Data Sheet - 5-Nitroindazole, p.a." Cole-Parmer. Available at: [Link]

  • National Institutes of Health (NIH). "Single- and Two-Electron Reduction of Nitroaromatic Compounds by Flavoenzymes: Mechanisms and Implications for Cytotoxicity." Int J Mol Sci. Available at: [Link]

  • SciELO. "Revisiting Nitroaromatic Drugs: Mechanisms of Bioactivation, Metabolism and Toxicity and Methods to Synthesize Nitroaromatic Fragments." SciELO Brazil. Available at: [Link]

  • Taylor & Francis. "A quantum chemical based toxicity study of estimated reduction potential and hydrophobicity in series of nitroaromatic compounds." SAR and QSAR in Environmental Research. Available at: [Link]

  • MDPI. "Mechanism of Two-/Four-Electron Reduction of Nitroaromatics by Oxygen-Insensitive Nitroreductases." MDPI. Available at: [Link]

  • MDPI. "3-Alkoxy-1-Benzyl-5-Nitroindazole Derivatives Are Potent Antileishmanial Compounds." MDPI. Available at:[Link]

Sources

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